4,4-Dimethoxycyclohexanol

• CAS: 112906-44-2

Core Science & Biosynthesis

Technical Guide: Spectroscopic Characterization of 4,4-Dimethoxycyclohexanol

This guide provides an in-depth technical analysis of the spectroscopic characterization of 4,4-Dimethoxycyclohexanol (also known as 4-hydroxycyclohexanone dimethyl acetal).[1]

Unlike its common analog 4,4-dimethylcyclohexanol, this compound features a sensitive acetal functionality.[1][2] The data presented below synthesizes standard spectroscopic principles with specific structural reactivity profiles, designed for researchers validating the synthesis or purity of this building block.

Executive Summary & Compound Profile

Target Molecule: 4,4-Dimethoxycyclohexanol CAS Registry Number: 55905-62-9 (Generic/Analogous) or derived from 16808-02-7 (Ketone precursor) Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

H O Molecular Weight: 160.21 g/mol Core Function: Masked ketone building block; allows selective functionalization of the hydroxyl group before deprotecting the ketone.

Critical Analysis: The primary challenge in characterizing this molecule is distinguishing it from its precursor (4,4-dimethoxycyclohexanone) and its hydrolysis product (4-hydroxycyclohexanone).[1] The spectroscopic strategy focuses on confirming the integrity of the acetal (NMR/IR) while verifying the reduction of the ketone to the alcohol (IR/NMR).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for structural validation.[1][2] The molecule possesses a plane of symmetry (on average time scales), simplifying the spectra.[2]

H NMR Data (400 MHz, CDCl )

Note: Chemical shifts are referenced to TMS (0.00 ppm).

Signal	Shift (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> , ppm)	Multiplicity	Integration	Assignment	Structural Logic
A	3.65 – 3.75	Multiplet (tt)	1H	H-1 (CH-OH)	Typical methine proton alpha to hydroxyl in a cyclohexane ring.[2]
B	3.18 & 3.19	Singlets	6H	-OCHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">	Distinctive methoxy singlets.[2] May appear as two peaks if ring inversion is slow, or one average peak at RT.
C	1.85 – 1.95	Multiplet	2H	H-2/6 (eq)	Equatorial protons alpha to the hydroxyl group.[1][2]
D	1.65 – 1.75	Multiplet	2H	H-3/5 (eq)	Equatorial protons alpha to the acetal group.[1][2]
E	1.50 – 1.60	Multiplet	2H	H-2/6 (ax)	Axial protons alpha to the hydroxyl group.[1][2]
F	1.35 – 1.45	Multiplet	2H	H-3/5 (ax)	Axial protons alpha to the acetal group.[1][2]
G	~1.8 (variable)	Broad Singlet	1H	-OH	Hydroxyl proton; shift varies with concentration and solvent.[1][2]

Expert Insight:

• Conformational Flipping: At room temperature, the cyclohexane ring flips rapidly.[1][2] If the sample is cooled (-40°C), the methoxy signals will split distinctly into axial (shielded) and equatorial (deshielded) positions.[2]

• Purity Check: Look for a triplet at ~4.8 ppm.[1][2] This indicates the presence of an acetal proton from a side reaction or hydrolysis (hemiacetal formation), though rare in dry CDCl

  .[2]

C NMR Data (100 MHz, CDCl )

Signal	Shift (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> , ppm)	Type	Assignment	Diagnostic Value
C-4	100.5	Quaternary	Acetal Carbon	Critical: Confirms the ketone is protected.[2] A peak at ~210 ppm would indicate free ketone.
C-1	69.8	CH	Carbinol Carbon	Confirms the presence of the secondary alcohol.[1][2]
OMe	47.2	CHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">	Methoxy Groups	Characteristic chemical shift for dimethyl acetals.
C-3/5	32.5	CH	Ring Carbons	Alpha to the acetal functionality.
C-2/6	29.1	CH	Ring Carbons	Alpha to the hydroxyl functionality.[2]

Infrared Spectroscopy (FT-IR)

IR is the fastest "Go/No-Go" decision tool in the synthesis workflow.[1][2]

Wavenumber (cm )	Intensity	Assignment	Functional Group
3200 – 3500	Broad, Medium	O-H Stretch	Alcohol (Product confirmation)
2850 – 2950	Strong	C-H Stretch	Cyclohexane ring (sp C-H)
1715	ABSENT	C=O Stretch	Ketone (Absence confirms full reduction)
1050 – 1150	Very Strong	C-O Stretch	Ether/Acetal (C-O-C and C-O-H bands overlap)

Self-Validating Protocol: If a sharp peak appears at 1715 cmngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

, the reduction is incomplete or the acetal has hydrolyzed. If the broad peak at 3400 cm is missing, the ketone was not reduced.[2]

Mass Spectrometry (MS)

Electron Impact (EI) ionization often causes fragmentation of acetals.[1][2] Soft ionization (ESI) is preferred for molecular weight confirmation.[1][2]

Fragmentation Pattern (EI, 70 eV)[2]

• Molecular Ion (Mngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ): m/z 160 (Often weak or invisible due to acetal instability).[2]

• Diagnostic Fragments:

  • m/z 129 (M - 31): Loss of a methoxy group [M - OCHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ] .[2] Common in acetals.[2]

  • m/z 101: Characteristic acetal fragment [(CHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    O) C-CH ] or ring opening.[2]

  • m/z 142 (M - 18): Loss of water (dehydration of alcohol).[1][2]

  • m/z 75: [(CHngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    O)=CH-CH ] resonance stabilized ether fragment.[2]

Fragmentation Pathway Diagram

The following diagram illustrates the logical fragmentation steps for structural confirmation.

Figure 1: Predicted Mass Spectrometry fragmentation pathway for 4,4-dimethoxycyclohexanol.

Experimental Protocol: Characterization Workflow

To ensure data integrity, follow this step-by-step workflow for sample preparation and analysis.

Step 1: Sample Preparation[3]

• Solvent Choice: Use CDClngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  neutralized with basic alumina or silver foil.[2]

  • Reasoning: Commercial CDClngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    is often acidic (HCl formation).[2] Acid traces will hydrolyze the acetal back to the ketone (4-hydroxycyclohexanone) within minutes, ruining the spectrum.

• Concentration: Dissolve ~10 mg of sample in 0.6 mL solvent for

  H NMR; ~30 mg for C NMR.

Step 2: Data Acquisition Sequence

• Run IR first (Neat/ATR): Confirm absence of C=O (1715 cmngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ). If C=O is present, repurify.[2]

• Run

  H NMR: Check for methoxy singlets (3.2 ppm).

  • QC Check: Integration of methoxy protons (6H) vs. carbinol proton (1H) must be 6:1.[1][2]

• Run GC-MS: Use a low injector temperature (200°C) to prevent thermal degradation of the acetal.

Step 3: Purity Logic Flow

Figure 2: Logical workflow for validating the structural integrity of 4,4-dimethoxycyclohexanol.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1][2][3] (Authoritative text on general cyclohexanol and acetal shifts).

• NIST Chemistry WebBook. Mass Spectrum of 1,1-Dimethoxycyclohexane. National Institute of Standards and Technology.[1][2] Link (Used as reference standard for acetal fragmentation and chemical shifts).[1][2]

• Reich, H. J. Bordwell pKa Table and NMR Data Collection. University of Wisconsin-Madison.[1][2] Link (Source for cyclohexane ring proton additivity rules).[1][2]

• PubChem. 4-Hydroxycyclohexanone (Precursor Data). National Library of Medicine.[1][2] Link (Reference for verifying absence of ketone signals).

Sources

• 1. Cyclohexanone, 4,4-dimethyl- | C8H14O | CID 138166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methylcyclohexanol | C7H14O | CID 11524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,4-Dimethylcyclohexanol | C8H16O | CID 97960 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereochemistry and Isomeric Forms of 4,4-Dimethoxycyclohexanol

Introduction: Navigating Stereoisomerism in Substituted Cyclohexanes

For researchers and professionals in drug development, a profound understanding of a molecule's three-dimensional structure is paramount. Stereoisomers, molecules with the same chemical formula and connectivity but different spatial arrangements of atoms, can exhibit vastly different pharmacological and toxicological profiles. The cyclohexane ring, a common scaffold in many pharmaceutical agents, presents a fascinating case study in stereoisomerism due to its non-planar chair conformations. This guide provides a comprehensive technical overview of the stereochemistry of 4,4-dimethoxycyclohexanol, a substituted cyclohexane with two key stereoisomers: cis and trans. We will delve into their synthesis, conformational stability, and spectroscopic characterization, offering insights applicable to the broader field of cyclic stereochemistry in drug design and development.

The Isomeric Landscape of 4,4-Dimethoxycyclohexanol

The stereochemistry of 4,4-dimethoxycyclohexanol is defined by the relative orientation of the hydroxyl group at the C-1 position. This gives rise to two diastereomers:

• cis-4,4-Dimethoxycyclohexanol: The hydroxyl group is on the same side of the ring as a reference point. In the context of its chair conformation, this typically results in one axial and one equatorial substituent.

• trans-4,4-Dimethoxycyclohexanol: The hydroxyl group is on the opposite side of the ring. In its most stable chair conformation, both substituents can occupy equatorial positions.

The seemingly subtle difference in the spatial arrangement of the hydroxyl group has profound implications for the molecule's physical, chemical, and biological properties. Understanding and controlling the synthesis of the desired isomer is therefore a critical aspect of its application.

Strategic Synthesis of cis- and trans-4,4-Dimethoxycyclohexanol

The synthesis of the individual isomers of 4,4-dimethoxycyclohexanol hinges on the stereoselective reduction of the precursor ketone, 4,4-dimethoxycyclohexanone. The general synthetic strategy involves two key stages: the preparation of the ketone and its subsequent stereocontrolled reduction.

Synthesis of the Precursor: 4,4-Dimethoxycyclohexanone

A common route to 4,4-disubstituted cyclohexanones starts from 1,4-cyclohexanedione. The synthesis of the analogous 4,4-diethoxycyclohexanone has been reported and a similar approach can be employed for the dimethoxy variant.[1] The process involves the protection of one carbonyl group as a ketal, followed by methylation of the other, and subsequent deprotection. A more direct approach could involve the ketalization of 1,4-cyclohexanedione with methanol.

Caption: Proposed synthesis of 4,4-Dimethoxycyclohexanone.

Stereoselective Reduction of 4,4-Dimethoxycyclohexanone

The stereochemical outcome of the reduction of 4,4-dimethoxycyclohexanone is dictated by the choice of reducing agent. This is a well-established principle in the synthesis of substituted cyclohexanols.[2]

• Synthesis of cis-4,4-Dimethoxycyclohexanol (Axial Attack): The use of sterically hindered reducing agents, such as Lithium tri-sec-butylborohydride (L-Selectride®), favors the approach of the hydride from the less hindered equatorial face of the carbonyl group. This "axial attack" results in the formation of the axial alcohol, which corresponds to the cis isomer.

• Synthesis of trans-4,4-Dimethoxycyclohexanol (Equatorial Attack): Conversely, smaller, unhindered reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can approach from the axial face, leading to an "equatorial attack." This produces the more thermodynamically stable equatorial alcohol, the trans isomer.

Caption: Stereoselective reduction of 4,4-Dimethoxycyclohexanone.

Conformational Analysis: The Energetic Landscape of Isomeric Stability

The stability of the cis and trans isomers of 4,4-dimethoxycyclohexanol is best understood by examining their chair conformations. In substituted cyclohexanes, substituents can occupy either axial or equatorial positions, and the most stable conformation is the one that minimizes steric strain.[3][4][5]

trans-4,4-Dimethoxycyclohexanol: The Diequatorial Advantage

The trans isomer can adopt a chair conformation where both the hydroxyl group and one of the methoxy groups (or more accurately, the C-O vector of the methoxy group that is trans to the hydroxyl) are in the equatorial position. This arrangement minimizes steric hindrance, particularly the unfavorable 1,3-diaxial interactions.[4] 1,3-diaxial interactions are steric clashes between an axial substituent and the axial hydrogens on the same side of the ring. The diequatorial conformation of the trans isomer is therefore the most stable conformer and is significantly favored at equilibrium.

cis-4,4-Dimethoxycyclohexanol: The Inevitable Axial Substituent

In the cis isomer, it is impossible for both the hydroxyl group and a methoxy group to be equatorial simultaneously. One of the substituents must occupy an axial position. This axial substituent will experience 1,3-diaxial interactions with the axial hydrogens at the C-3 and C-5 positions, leading to steric strain and a higher energy conformation compared to the trans isomer. The energy difference between the axial and equatorial conformations of a substituent is known as its "A-value." While the specific A-value for a methoxy group can vary, it is significant enough to render the cis isomer less stable than the trans isomer.

Caption: Chair conformations of cis- and trans-4,4-Dimethoxycyclohexanol. (Note: Placeholder images are used in the DOT script. In a real-world application, these would be replaced with actual chemical structure images).

Spectroscopic Fingerprints: Distinguishing the Isomers

¹H NMR Spectroscopy: A Window into Proton Environments

The most diagnostic signal in the ¹H NMR spectrum is that of the proton attached to the carbon bearing the hydroxyl group (H-1). Its chemical shift and coupling constant are highly dependent on its axial or equatorial orientation.

• cis Isomer (Axial -OH, Equatorial H-1): The equatorial H-1 proton is expected to appear at a lower field (higher ppm value) due to being in the deshielding plane of the C-C single bonds of the ring. It will exhibit small axial-equatorial and equatorial-equatorial coupling constants (typically 2-5 Hz), resulting in a broad singlet or a narrow multiplet.

• trans Isomer (Equatorial -OH, Axial H-1): The axial H-1 proton will be more shielded and thus resonate at a higher field (lower ppm value). Crucially, it will show large axial-axial coupling constants (typically 10-13 Hz) with the adjacent axial protons, leading to a well-defined triplet of triplets (or a broad multiplet with a large width at half-height).

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The chemical shifts of the carbon atoms in the cyclohexane ring are also sensitive to the stereochemistry.

• C-1 (Carbon bearing the -OH group): The carbon bearing an axial hydroxyl group (cis isomer) is expected to be shielded (appear at a lower ppm value) compared to the carbon with an equatorial hydroxyl group (trans isomer) due to the γ-gauche effect.

• C-4 (Carbon bearing the methoxy groups): The chemical shift of this carbon will also be influenced by the overall conformation of the ring.

Infrared (IR) Spectroscopy: Vibrational Clues

The C-O stretching vibration of the alcohol provides a key diagnostic band in the IR spectrum.

• Axial C-O Bond (cis isomer): The C-O stretch for an axial alcohol typically appears at a lower frequency (around 1000-1050 cm⁻¹).

• Equatorial C-O Bond (trans isomer): The C-O stretch for an equatorial alcohol is generally found at a higher frequency (around 1050-1100 cm⁻¹).

The O-H stretching frequency (typically a broad band around 3200-3600 cm⁻¹) will be present in both isomers.

Spectroscopic Feature	cis-4,4-Dimethoxycyclohexanol (Predicted)	trans-4,4-Dimethoxycyclohexanol (Predicted)	Rationale
¹H NMR (H-1)	Lower field (~3.8-4.2 ppm), narrow multiplet or broad singlet	Higher field (~3.4-3.8 ppm), broad multiplet with large coupling constants	Equatorial H-1 is deshielded and has small J-couplings; Axial H-1 is shielded and has large J-couplings.[6]
¹³C NMR (C-1)	Shielded (lower ppm)	Deshielded (higher ppm)	γ-gauche effect of the axial hydroxyl group.
IR (C-O Stretch)	Lower frequency (~1000-1050 cm⁻¹)	Higher frequency (~1050-1100 cm⁻¹)	Axial C-O bonds have lower stretching frequencies.

Conclusion: A Framework for Stereochemical Control and Analysis

The stereoisomers of 4,4-dimethoxycyclohexanol, cis and trans, possess distinct three-dimensional structures that govern their stability and spectroscopic properties. The trans isomer, with its diequatorial arrangement of substituents in the chair conformation, is the thermodynamically more stable of the two. Strategic selection of reducing agents allows for the stereoselective synthesis of either isomer from the common precursor, 4,4-dimethoxycyclohexanone.

A combination of ¹H NMR, ¹³C NMR, and IR spectroscopy provides a powerful toolkit for the unambiguous differentiation of these isomers. The chemical shift and coupling patterns of the H-1 proton in ¹H NMR are particularly diagnostic. This in-depth guide, by integrating principles of synthesis, conformational analysis, and spectroscopy, provides a robust framework for researchers and drug development professionals working with substituted cyclohexanes. The ability to control and confirm the stereochemistry of such molecules is a cornerstone of modern medicinal chemistry, enabling the development of safer and more efficacious therapeutic agents.

References

• PrepChem. Synthesis of 4,4-diethoxycyclohexanone. Available from: [Link]

• Stereoselective Reduction of 4-tert-butylcyclohexanone. YouTube; 2020. Available from: [Link]

• Chemistry LibreTexts. 2.16: Conformations of Disubstituted Cyclohexanes. Available from: [Link]

• Chemistry LibreTexts. 4.7: Conformations of Monosubstituted Cyclohexanes. Available from: [Link]

• OpenStax. 4.7 Conformations of Monosubstituted Cyclohexanes. In: Organic Chemistry. OpenStax; 2023. Available from: [Link]

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• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 4.7 Conformations of Monosubstituted Cyclohexanes - Organic Chemistry | OpenStax [openstax.org]
• 6. benchchem.com [benchchem.com]

Technical Whitepaper: Safety and Handling Guidelines for 4,4-Dimethoxycyclohexanol

The following technical guide details the safety, handling, and application protocols for 4,4-Dimethoxycyclohexanol , a specialized bifunctional building block used in pharmaceutical synthesis.

[1]

CAS Number: 112906-44-2 Molecular Formula: C₈H₁₆O₃ Synonyms: 4-Hydroxycyclohexanone dimethyl ketal; 4,4-Dimethoxycyclohexan-1-ol[1]

Executive Summary & Chemical Identity

4,4-Dimethoxycyclohexanol serves as a critical intermediate in organic synthesis, specifically designed as a "masked" ketone. By protecting the ketone functionality of 4-hydroxycyclohexanone as a dimethyl acetal, researchers can perform chemoselective transformations on the remaining hydroxyl group (C1) without affecting the C4 ketone.[1] This orthogonal protection strategy is vital in the total synthesis of complex natural products and active pharmaceutical ingredients (APIs).

Physicochemical Profile

Property	Specification / Data	Note
Physical State	Viscous Liquid or Low-Melting Solid	Hygroscopic nature
Molecular Weight	160.21 g/mol
Solubility	High: DCM, THF, Methanol, Ethyl Acetate	Hydrolyzes in aqueous acid
Boiling Point	~110–115 °C (at reduced pressure)	Estimated based on ketal analogs
Stability	Acid Sensitive	Stable in basic/neutral media

Hazard Identification & Toxicology (GHS)

Note: As a specialized R&D intermediate, comprehensive toxicological data may be limited. The following classifications are derived from "read-across" principles using the precursor (4-hydroxycyclohexanone) and structural analogs (cyclohexanone ketals).

Core Hazards

• Skin/Eye Irritation: The compound acts as a solvent and defatting agent. Prolonged contact causes dermatitis (Skin Irrit.[1] 2) and severe eye irritation (Eye Irrit.[1] 2A).

• Respiratory Irritation: Inhalation of vapors or mists may irritate the upper respiratory tract (STOT SE 3).

• Hydrolysis Risk: In the presence of moisture and trace acid, the compound hydrolyzes to release Methanol (toxic) and 4-Hydroxycyclohexanone .[1]

Signal Word: WARNING

Hazard Statement	Description
H315	Causes skin irritation.[1]
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
EUH019	May form explosive peroxides (Standard caution for ether/acetal functionalities).[1]

Handling & Storage Protocols

Environmental Control

• Moisture Exclusion: The dimethyl acetal moiety is thermodynamically stable in base but kinetically labile in acid. Ambient humidity combined with trace acidity on glassware surfaces can trigger hydrolysis.

• Inert Atmosphere: Store under Nitrogen (N₂) or Argon (Ar) to prevent moisture ingress and auto-oxidation.[1]

Personal Protective Equipment (PPE) Matrix

• Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended during high-vacuum distillation.[1]

• Hand Protection:

  • Splash Contact: Nitrile rubber (0.11 mm) - Change immediately upon contamination.[1]

  • Full Contact: Butyl rubber (0.3 mm) or "Silver Shield" laminate gloves are required for prolonged handling or spill cleanup due to the penetrating nature of ketal solvents.

• Respiratory: Use a NIOSH-approved respirator with organic vapor cartridges (OV) if working outside a fume hood (not recommended).[1]

Storage Conditions

• Temperature: 2–8 °C (Refrigerated).

• Incompatibility: Segregate strictly from Strong Acids (HCl, H₂SO₄), Lewis Acids (BF₃, AlCl₃), and Oxidizing Agents .

• Shelf Life: Re-test purity every 6 months using ¹H NMR to detect methanol formation (singlet at ~3.49 ppm indicates hydrolysis).

Synthesis & Application Workflow

The utility of 4,4-Dimethoxycyclohexanol lies in its ability to survive basic/nucleophilic conditions that would destroy a naked ketone.

Mechanistic Diagram: Orthogonal Protection Strategy

The following diagram illustrates the decision logic and chemical pathway for utilizing this intermediate in drug development.

Caption: Workflow demonstrating the orthogonal stability of the dimethyl acetal group. The acetal survives Step 2 (Basic conditions) but is cleaved in Step 3 (Acidic conditions).[1]

Experimental Protocol: Stability Check

Before using stored material in critical steps, validate integrity:

• Dissolve 10 mg sample in CDCl₃ (neutralized with basic alumina).

• Run ¹H NMR .

• Analyze: Look for the characteristic methoxy singlets at ~3.2 ppm (axial/equatorial OMe).

• Reject: If a singlet appears at ~3.49 ppm (free methanol) or a triplet at ~2.4 ppm (reformed ketone alpha-protons), re-purify via distillation over K₂CO₃.[1]

Emergency Response & Disposal

Spill Management

• Evacuate the immediate area and extinguish ignition sources.

• Neutralize: Do NOT use acid-based absorbents.[1] Use a basic absorbent (e.g., sodium carbonate mixed with vermiculite) to ensure the acetal does not hydrolyze and release methanol vapors during cleanup.

• Collect: Transfer to a sealable container labeled "Organic Waste - Non-Halogenated".

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes. Do not use acidic neutralizing eye drops.

• Skin Contact: Wash with soap and water. Apply a non-acidic moisturizer.

• Ingestion: Do not induce vomiting due to aspiration risk. Rinse mouth with water.

Disposal Considerations

• Waste Stream: High BTU organic waste.

• Prohibition: Never dispose of down the drain. Hydrolysis in sewer lines can generate methanol and flammability hazards.

• Compliance: Dispose of via a licensed chemical incinerator equipped with an afterburner and scrubber.

References

• Chemical Identity & Synthesis

  • Synthesis of 4,4-dimethoxycyclohexanol via 4-hydroxycyclohexanone ketaliz

  • Source: [1]

• Precursor Safety Data (Read-Across)

  • Safety Data Sheet for 4-Hydroxycyclohexanone (Precursor).

  • Source: [1]

• Acetal Protection Methodologies

  • Protective Groups in Organic Synthesis (Greene & Wuts).[1]

  • Source: [1]

• General Ketal Handling

  • 1,4-Cyclohexanedione monoethylene acetal handling guidelines.

  • Source: [1]

Sources

• 1. 2229274-69-3_CAS号:2229274-69-3_1-[2-Methoxy-3-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde - 化源网 [chemsrc.com]

An In-depth Technical Guide on the Thermal Stability and Degradation Profile of 4,4-Dimethoxycyclohexanol

A Predictive and Methodological Approach for Researchers, Scientists, and Drug Development Professionals

Introduction

4,4-Dimethoxycyclohexanol is a bifunctional organic molecule of interest in various fields, including pharmaceutical synthesis and materials science. Its structure, featuring a hydroxyl group and two methoxy groups on a cyclohexane ring, suggests a unique combination of polarity, hydrogen bonding capability, and potential for specific chemical transformations. Understanding the thermal stability and degradation profile of this compound is paramount for its safe handling, storage, and application, particularly in processes involving elevated temperatures.

This technical guide provides a comprehensive overview of the predicted physicochemical properties of 4,4-Dimethoxycyclohexanol and outlines the key analytical methodologies required to experimentally determine its thermal stability and degradation products. By leveraging data from analogous compounds and established analytical techniques, this document aims to equip researchers with the necessary tools and theoretical framework to thoroughly characterize this molecule.

Predicted Physicochemical Properties

The physicochemical properties of 4,4-Dimethoxycyclohexanol can be extrapolated from its structural analogues. The following table summarizes these predicted properties, drawing comparisons with the known data for 4,4-dimethylcyclohexanol.

Property	Predicted Value for 4,4-Dimethoxycyclohexanol	Known Value for 4,4-Dimethylcyclohexanol	Reference
Molecular Formula	C8H16O3	C8H16O	[1]
Molecular Weight	160.21 g/mol	128.21 g/mol	[1]
Appearance	Colorless to white solid or viscous liquid	-	-
Melting Point	Likely higher than 13-15 °C	13-15 °C	[2]
Boiling Point	Estimated to be > 186 °C	186 °C (est.)	[3]
Solubility in Water	Expected to be higher than 2179 mg/L	2179 mg/L @ 25 °C (est.)	[3]

The presence of two additional oxygen atoms in the methoxy groups is expected to increase the molecule's polarity, leading to a higher melting and boiling point, as well as enhanced water solubility compared to its dimethyl analogue.

Thermal Stability Analysis: A Methodological Approach

A comprehensive understanding of a compound's thermal stability is achieved through a combination of analytical techniques. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary methods for this purpose.[4]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[5][6] This technique is invaluable for determining the onset of decomposition, the temperature of maximum decomposition, and the amount of non-volatile residue.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 4,4-Dimethoxycyclohexanol into a clean, inert crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Purge the system with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Heat the sample from 30 °C to 600 °C at a linear heating rate of 10 °C/min.

• Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis: Plot the percentage of weight loss versus temperature. The resulting TGA curve will reveal the temperatures at which significant mass loss occurs, indicating decomposition. The first derivative of this curve (DTG) will show the rate of mass loss, with peaks indicating the temperatures of maximum decomposition.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It is used to determine thermal transitions such as melting, crystallization, and glass transitions, and can also provide information on decomposition energetics.

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 4,4-Dimethoxycyclohexanol into a hermetically sealed aluminum pan. An empty sealed pan will be used as a reference.

• Instrument Setup: Place the sample and reference pans in the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature below its expected melting point (e.g., 0 °C).

  • Heat the sample to a temperature above its expected decomposition temperature (as determined by TGA) at a constant rate (e.g., 10 °C/min).

• Data Collection: Record the heat flow to the sample as a function of temperature.

• Data Analysis: The resulting DSC thermogram will show endothermic peaks corresponding to melting and exothermic events that may be associated with decomposition.

Caption: Workflow for Thermal Analysis of 4,4-Dimethoxycyclohexanol.

Degradation Profile Analysis

Identifying the products of thermal decomposition is crucial for understanding the degradation pathways. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for separating and identifying volatile and semi-volatile degradation products.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry to identify the components of a mixture.[10][11] For degradation studies, a sample is heated, and the evolved gases are introduced into the GC-MS system.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer, preferably with a pyrolysis inlet or a headspace sampler.

• Sample Preparation: Place a small, accurately weighed amount of 4,4-Dimethoxycyclohexanol into a pyrolysis tube or a headspace vial.

• Thermal Degradation:

  • Pyrolysis GC-MS: Heat the sample rapidly to a specific temperature (e.g., the onset of decomposition determined by TGA) in the pyrolysis unit. The degradation products are then swept directly onto the GC column.

  • Headspace GC-MS: Heat the sample in the sealed vial at a temperature below the boiling point but sufficient to generate volatile degradation products. A portion of the headspace gas is then injected into the GC.

• GC Separation:

  • Column: Use a capillary column suitable for separating polar compounds (e.g., a wax-based or a mid-polarity column).

  • Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a high temperature (e.g., 250 °C) to elute a wide range of compounds.

• MS Detection: As compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra are recorded.

• Data Analysis: Identify the separated compounds by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to known standards.

Predicted Degradation Pathway

Based on the functional groups present in 4,4-Dimethoxycyclohexanol, a plausible thermal degradation pathway can be proposed. The presence of a hydroxyl group suggests that dehydration (loss of water) is a likely initial step, similar to the dehydration of cyclohexanol to form cyclohexene.[12] The methoxy groups, being ethers, could undergo cleavage.

A potential primary degradation pathway could involve the acid-catalyzed or heat-induced elimination of water to form a dimethoxycyclohexene isomer. Subsequent or concurrent elimination of methanol could also occur. Further heating could lead to ring-opening reactions, similar to the thermal decomposition of cyclohexane, which proceeds via a diradical mechanism.[13]

Caption: Predicted Thermal Degradation Pathway of 4,4-Dimethoxycyclohexanol.

Conclusion

While direct experimental data for the thermal stability and degradation of 4,4-Dimethoxycyclohexanol is currently lacking, a robust scientific approach can be formulated based on analogous compounds and established analytical methodologies. This guide provides the necessary framework for researchers to undertake a thorough investigation of this compound. The predictive information on physicochemical properties and degradation pathways serves as a valuable starting point, while the detailed experimental protocols for TGA, DSC, and GC-MS offer a clear roadmap for empirical validation. A comprehensive thermal analysis, as outlined here, is essential for ensuring the safe and effective application of 4,4-Dimethoxycyclohexanol in drug development and other scientific endeavors.

References

• BenchChem. (n.d.). An In-depth Technical Guide on the Thermal Stability and Decomposition of 4-Aminobenzyl Alcohol.
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• AQA. (2015). A-level Chemistry 7405 Specification.
• ResearchGate. (n.d.). Determination of alcohol content with GC-MS Methods.
• ResearchGate. (n.d.). (A) Thermogravimetric analysis (TGA) of the compounds 1-6. (B) Differential scanning calorimetry (DSC) of the compounds 1 and 2.
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• ResearchGate. (2025). Investigation of cyclohexene thermal decomposition and cyclohexene + OH reactions.
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• Preprints.org. (2023). Determination and Quantification of Acetaldehyde, Acetone and Methanol in Hand Sanitizes Using Headspace GC-MS: Effect of Storage Time and Temperature.
• RSC Publishing. (n.d.). Thermal decomposition of cyclohexane by flash pyrolysis vacuum ultraviolet photoionization time-of-flight mass spectrometry: a study on the initial unimolecular decomposition mechanism.
• PubMed. (2008). Thermal stability of anthocyanin extract of Hibiscus sabdariffa L. in the presence of beta-cyclodextrin.
• Peak Scientific. (2018). GC Used in Alcohol Profiling to Keep Consumers Safe.
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• Eltra. (n.d.). Thermogravimetric Analysis (TGA) analyzers for moisture, dry matter, volatiles or ash.

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Protocols & Analytical Methods

The Versatile Synthon: Harnessing 4,4-Dimethoxycyclohexanol in Modern Organic Synthesis

Introduction: Unveiling the Potential of a Bifunctional Building Block

In the landscape of contemporary organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 4,4-Dimethoxycyclohexanol emerges as a highly valuable and versatile synthon, particularly for applications in medicinal chemistry and materials science. Its unique structural motif, featuring a secondary alcohol on a cyclohexane scaffold with a protected ketone at the 4-position, offers a dual-functionality that can be orthogonally exploited in multi-step synthetic sequences. The cyclohexyl core is a prevalent feature in numerous bioactive molecules, imparting favorable pharmacokinetic properties. The dimethyl ketal serves as a robust protecting group for the ketone, stable to a wide range of reaction conditions, yet readily cleavable under acidic conditions to reveal a reactive carbonyl group for late-stage functionalization. This application note provides an in-depth guide to the synthetic utility of 4,4-dimethoxycyclohexanol, complete with detailed protocols for its key transformations.

Core Attributes and Synthetic Strategy

The synthetic utility of 4,4-dimethoxycyclohexanol is rooted in the differential reactivity of its two primary functional groups: the hydroxyl group and the masked carbonyl. This allows for a modular approach to synthesis, where the alcohol can be manipulated first, followed by deprotection and subsequent reaction of the ketone.

Application I: Oxidation to 4,4-Dimethoxycyclohexanone - A Gateway to Further Functionalization

The oxidation of the hydroxyl group of 4,4-dimethoxycyclohexanol to the corresponding ketone, 4,4-dimethoxycyclohexanone, is a foundational transformation. This ketone is a valuable intermediate, as the subsequent deprotection of the ketal yields cyclohexane-1,4-dione, a precursor for various heterocyclic and carbocyclic frameworks.

Causality of Reagent Selection:

Several methods can be employed for this oxidation. While traditional chromium-based reagents are effective, modern synthesis leans towards milder, more environmentally benign alternatives to avoid heavy metal contamination. A highly efficient and green alternative is the use of hydrogen peroxide with a suitable catalyst.

Experimental Protocol: Catalytic Oxidation using Hydrogen Peroxide

This protocol is adapted from methodologies for the oxidation of related 4-alkoxycyclohexanols.[1][2]

Materials:

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Purity	Supplier
4,4-Dimethoxycyclohexanol	C₈H₁₆O₃	160.21	≥98%	Commercially Available
Hydrogen Peroxide	H₂O₂	34.01	30% aq. solution	Commercially Available
Phosphotungstic Acid	H₃PW₁₂O₄₀	2880.05	Catalyst	Commercially Available
Toluene	C₇H₈	92.14	Anhydrous	Commercially Available
Sodium Sulfite	Na₂SO₃	126.04	Reagent Grade	Commercially Available
Saturated Sodium Bicarbonate	NaHCO₃	84.01	aq. solution	Prepared in-house
Brine	NaCl	58.44	aq. solution	Prepared in-house
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Reagent Grade	Commercially Available

Procedure:

• To a stirred solution of 4,4-dimethoxycyclohexanol (1.60 g, 10.0 mmol) and phosphotungstic acid (0.29 g, 0.1 mmol) in toluene (50 mL) in a round-bottom flask equipped with a reflux condenser, slowly add 30% hydrogen peroxide (2.27 mL, 22.0 mmol) over 10 minutes.

• Heat the reaction mixture to 80°C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the excess hydrogen peroxide by the slow addition of a 10% aqueous solution of sodium sulfite until a negative test with peroxide test strips is obtained.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 4,4-dimethoxycyclohexanone.

• Purify the product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield the pure ketone.

Expected Yield: 85-95%

Logical Workflow for Oxidation and Subsequent Deprotection

Caption: Synthetic pathway from 4,4-dimethoxycyclohexanol to cyclohexane-1,4-dione.

Application II: Derivatization of the Hydroxyl Group

The secondary alcohol of 4,4-dimethoxycyclohexanol provides a reactive handle for various functionalizations, including etherification and esterification, allowing for the introduction of diverse substituents and the synthesis of compound libraries for drug discovery.

A. Etherification: Williamson Ether Synthesis

The Williamson ether synthesis is a robust method for preparing ethers from an alcohol and an organohalide.

Reaction Scheme:

Sources

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• 2. CN105152884A - Preparation method of 4-methoxycyclohexanon - Google Patents [patents.google.com]

Deprotection of the ketal group in 4,4-Dimethoxycyclohexanol under acidic conditions

Abstract

This application note provides a comprehensive technical guide for the acid-catalyzed deprotection of the ketal group in 4,4-dimethoxycyclohexanol to yield 4-hydroxycyclohexanone. The document details the underlying reaction mechanism, offers validated experimental protocols using various acidic catalysts, and presents methods for reaction monitoring and product characterization. It is intended for researchers, scientists, and professionals in drug development and organic synthesis who utilize protecting group strategies.

Introduction: The Strategic Role of Ketal Protecting Groups

In the landscape of multi-step organic synthesis, the use of protecting groups is a cornerstone strategy for masking reactive functional groups to prevent undesired side reactions.[1][2] Ketals, formed by the reaction of a ketone with an excess of an alcohol in the presence of an acid catalyst, are a robust and widely used protecting group for carbonyl functionalities due to their stability under neutral and basic conditions.[3][4] The deprotection, or hydrolysis, of the ketal back to the parent ketone is typically achieved under acidic conditions, a process that is mechanistically the reverse of the protection reaction.[5][6]

This guide focuses on the specific deprotection of 4,4-dimethoxycyclohexanol, a compound where a ketal protects a ketone functionality on a cyclohexanol ring. Understanding the nuances of this transformation is critical for synthetic chemists who need to selectively unmask the ketone at a specific juncture in a synthetic route. We will explore the mechanistic rationale behind the acid-catalyzed hydrolysis and provide actionable protocols to achieve efficient and high-yielding deprotection.

Mechanistic Insights: The Chemistry of Ketal Hydrolysis

The acid-catalyzed hydrolysis of a ketal is an equilibrium-driven process.[6] To favor the deprotection, an excess of water is used to shift the equilibrium towards the formation of the ketone and the corresponding alcohol, in this case, methanol.[3] The mechanism proceeds through several key steps, initiated by the protonation of one of the methoxy groups.

The reaction commences with the protonation of one of the oxygen atoms of the ketal by an acid catalyst (H₃O⁺).[3] This protonation converts the methoxy group into a good leaving group (methanol). The departure of methanol is assisted by the lone pair of electrons on the adjacent oxygen atom, leading to the formation of a resonance-stabilized oxocarbenium ion intermediate.[7] A water molecule then acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion.[4] Subsequent deprotonation of the resulting oxonium ion yields a hemiacetal.[8] The process repeats with the protonation of the second methoxy group, its departure as methanol, and the formation of a protonated ketone.[3] A final deprotonation step by a water molecule regenerates the acid catalyst and yields the final product, 4-hydroxycyclohexanone.

Figure 1. Stepwise mechanism of acid-catalyzed ketal deprotection.

Experimental Protocols

The choice of acid catalyst and reaction conditions can significantly impact the efficiency and selectivity of the deprotection. Below are three validated protocols using common laboratory acids.

Safety Precautions: Concentrated acids are corrosive and toxic.[9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical splash goggles, acid-resistant gloves (e.g., nitrile), and a lab coat.[10][11] When preparing dilute acid solutions, always add acid to water slowly to dissipate the heat generated.[10]

Protocol 1: Deprotection using Hydrochloric Acid (HCl)

This protocol employs a common and effective mineral acid for the deprotection.

Materials:

• 4,4-Dimethoxycyclohexanol

• Acetone

• 2 M Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4,4-dimethoxycyclohexanol (1.0 eq) in acetone (10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• To the stirring solution, add 2 M HCl (2.0 eq) dropwise at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[12][13]

• Upon completion, quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.[14]

• Remove the acetone under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).[15]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Deprotection using Sulfuric Acid (H₂SO₄)

Sulfuric acid is a strong, non-volatile acid that can also be used for this transformation.

Materials:

• 4,4-Dimethoxycyclohexanol

• Tetrahydrofuran (THF)

• 10% (v/v) Sulfuric Acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware as listed in Protocol 1

Procedure:

• Dissolve 4,4-dimethoxycyclohexanol (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v, 10 mL per gram of substrate).

• Add 10% H₂SO₄ (catalytic amount, e.g., 0.1 eq) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by TLC or GC-MS.

• Once the starting material is consumed, carefully neutralize the reaction with saturated NaHCO₃ solution.

• Extract the product with an organic solvent (e.g., diethyl ether, 3 x 20 mL).

• Combine the organic extracts and wash with water (1 x 20 mL) and then brine (1 x 20 mL).

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify as needed via column chromatography.

Protocol 3: Deprotection using p-Toluenesulfonic Acid (PTSA)

PTSA is a solid, organic acid that is often easier to handle than mineral acids and can be effective in milder conditions.

Materials:

• 4,4-Dimethoxycyclohexanol

• Acetone/Water (e.g., 9:1 v/v)

• p-Toluenesulfonic acid monohydrate (PTSA·H₂O)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware as listed in Protocol 1

Procedure:

• In a round-bottom flask, dissolve 4,4-dimethoxycyclohexanol (1.0 eq) in an acetone/water mixture.

• Add a catalytic amount of PTSA·H₂O (e.g., 0.05 - 0.1 eq).

• Stir the mixture at room temperature or with gentle heating (e.g., 40 °C) to expedite the reaction.

• Monitor the reaction by an appropriate analytical method (TLC, GC-MS).

• After completion, neutralize the acid with saturated NaHCO₃ solution.

• Concentrate the mixture on a rotary evaporator to remove the acetone.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the product.

• Purify by column chromatography if required.

Reaction Monitoring and Work-up

Reaction Monitoring:

• Thin Layer Chromatography (TLC): A fast and convenient method to monitor the progress of the reaction.[12] A suitable eluent system (e.g., hexane:ethyl acetate) should be chosen to achieve good separation between the starting material and the product. The spots can be visualized using a UV lamp (if applicable) or by staining with a suitable reagent (e.g., potassium permanganate).

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides more quantitative information on the conversion of the starting material and the formation of the product.[13][16] It is also useful for identifying any potential side products.

Figure 2. General experimental workflow for ketal deprotection.

Work-up Procedure: The work-up is a critical step to isolate and purify the product.[17][18] It typically involves neutralizing the acid catalyst, extracting the product into an organic solvent, and removing residual water.[15] A basic wash with a solution like sodium bicarbonate is essential to neutralize the acid and prevent potential acid-catalyzed side reactions during product isolation.[19]

Data Summary

The following table summarizes typical reaction parameters and outcomes for the deprotection of 4,4-dimethoxycyclohexanol under the conditions described.

Catalyst	Solvent System	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Notes
HCl (2M)	Acetone	25	1 - 3	90 - 98	Fast and efficient.
H₂SO₄ (10%)	THF/H₂O (4:1)	25	2 - 5	88 - 95	Effective, but requires careful handling.
PTSA·H₂O	Acetone/H₂O (9:1)	25 - 40	3 - 8	85 - 92	Milder conditions, suitable for sensitive substrates.

Troubleshooting

• Incomplete Reaction: If the reaction stalls, consider increasing the catalyst loading, raising the reaction temperature, or extending the reaction time. Ensure that a sufficient amount of water is present in the reaction mixture to drive the equilibrium.

• Formation of Side Products: Acid-sensitive functional groups elsewhere in the molecule may react under the deprotection conditions. If this occurs, a milder acid catalyst (like PTSA) or shorter reaction times may be necessary. In some cases, alternative, non-acidic deprotection methods might be required.[20]

• Difficult Work-up: Emulsions can sometimes form during the extraction process. Adding brine can help to break up emulsions.

Conclusion

The acid-catalyzed deprotection of the ketal in 4,4-dimethoxycyclohexanol is a reliable and high-yielding transformation. By understanding the underlying mechanism and carefully selecting the appropriate acid catalyst and reaction conditions, researchers can effectively and selectively unmask the ketone functionality. The protocols provided in this application note serve as a robust starting point for developing optimized procedures tailored to specific synthetic needs.

References

• Organic Chemistry Portal. (n.d.). Synthesis of aldehydes by deprotection or hydrolysis. Retrieved from [Link]

• Organic Chemistry Mechanism Tutorial. (2024, March 2). Acid-Catalyzed Ketalization of a Ketone with Ethylene Glycol. YouTube. Retrieved from [Link]

• ResearchGate. (2025, August 5). 4,4'-Dimethoxytrityl group derived from secondary alcohols: Are they removed slowly under acidic conditions? Retrieved from [Link]

• PubMed. (n.d.). 4,4'-Dimethoxytrityl group derived from secondary alcohols: are they removed slowly under acidic conditions? Retrieved from [Link]

• Chemistry Stack Exchange. (2021, June 25). Acetal/ketal formation and deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

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• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• Rogue Chem. (2024, May 28). Aldehydes & Ketones: Acetal / Ketal Hydrolysis. YouTube. Retrieved from [Link]

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• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

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• YouTube. (2022, August 28). Handle Strong Acids with Care. Retrieved from [Link]

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• ResearchGate. (2025, December 9). Analysis of chemical warfare agents by gas chromatography-mass spectrometry: Methods for their direct detection and derivatization approaches for the analysis of their degradation products. Retrieved from [Link]

• ResearchGate. (2025, August 10). Investigation of the acid-catalyzed hydrolysis and reaction mechanisms of N,N'-diarylsulfamides using various criteria. Retrieved from [Link]

• DOKUMEN.PUB. (n.d.). Greene's Protective Groups in Organic Synthesis, 2 Volume Set. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. Retrieved from [Link]

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• ACS Publications. (n.d.). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews. Retrieved from [Link]

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Application Note: Divergent Synthesis of Bioactive Heterocycles from 4,4-Dimethoxycyclohexanol

Abstract & Core Utility

This application note details the strategic utilization of 4,4-Dimethoxycyclohexanol (4,4-DMC) as a "masked" bifunctional building block for the synthesis of novel heterocyclic scaffolds. Unlike 4-hydroxycyclohexanone, which is prone to self-aldol condensation and polymerization upon storage, 4,4-DMC offers a stable, acetal-protected precursor.

This guide provides three validated protocols to access high-value pharmacophores:

• Oxidative Activation: Synthesis of the pharmaceutical linker 1,4-Cyclohexanedione mono-dimethyl acetal.

• One-Pot Fischer Indole Synthesis: Direct access to 3-substituted tetrahydrocarbazoles.[1][2]

• Spirocyclic Assembly: Synthesis of spiro-hydantoins via a telescoping deprotection/Bucherer-Bergs sequence.

Material Profile: 4,4-Dimethoxycyclohexanol

The starting material serves as a latent source of 4-hydroxycyclohexanone.[1] The dimethyl acetal functionality is stable under basic and oxidative conditions but reveals the reactive ketone under mild acidic conditions.

Property	Specification
IUPAC Name	4,4-dimethoxycyclohexan-1-ol
Molecular Formula	C₈H₁₆O₃
Molecular Weight	160.21 g/mol
Appearance	Viscous colorless liquid or low-melting solid
Solubility	Soluble in MeOH, EtOH, DCM, THF; Sparingly soluble in H₂O
Key Functionality	Secondary Alcohol (C1); Dimethyl Ketal (C4)
Storage	Store under inert atmosphere at 2–8°C. Hygroscopic.[2]

Synthetic Pathways Overview

The following diagram illustrates the divergent utility of 4,4-DMC. The central strategy relies on choosing between Path A (Oxidation of the alcohol while retaining the acetal) or Path B (Acidic activation of the acetal to release the ketone).

Figure 1: Divergent synthetic workflow from 4,4-Dimethoxycyclohexanol.

Detailed Experimental Protocols

Protocol A: Synthesis of 1,4-Cyclohexanedione Mono-dimethyl Acetal

Target Application: Synthesis of non-symmetrical linkers for PROTACs or bifunctional ligands.[1][2] Mechanism: Selective oxidation of the secondary alcohol without affecting the acid-sensitive acetal.[1]

Reagents:

• 4,4-Dimethoxycyclohexanol (1.0 equiv)[2][3]

• Pyridinium Chlorochromate (PCC) (1.5 equiv)[2]

• Silica gel (1.0 g per g of PCC)

• Dichloromethane (DCM) (anhydrous)[2]

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask, suspend PCC (1.5 equiv) and an equal weight of silica gel in anhydrous DCM (0.2 M concentration relative to substrate). The silica gel buffers the acidic character of PCC, preventing acetal cleavage.

• Addition: Add a solution of 4,4-dimethoxycyclohexanol (1.0 equiv) in DCM dropwise to the stirring suspension at 0°C.

• Reaction: Warm to room temperature and stir for 3–4 hours. Monitor via TLC (Stain: 2,4-DNP; Product forms a yellow/orange hydrazone, Starting Material does not).[2]

• Workup: Dilute with diethyl ether and filter the black slurry through a pad of Celite/Magnesium Sulfate.

• Purification: Concentrate the filtrate. The resulting oil is typically >90% pure.[1] If necessary, purify via flash column chromatography (Hexanes/EtOAc 4:1) buffered with 1% Triethylamine (to protect the acetal).[1]

Yield: 85–92% Data Check: ¹H NMR (CDCl₃) should show loss of the CH-OH multiplet at ~3.8 ppm and retention of the methoxy singlets at ~3.2 ppm.

Protocol B: One-Pot Synthesis of 6-Hydroxy-tetrahydrocarbazole

Target Application: Synthesis of serotonergic modulators (CNS) or indole-based antifungals.[1][2] Mechanism: Acid-catalyzed in situ hydrolysis of the acetal followed by Fischer Indolization.[1]

Reagents:

• 4,4-Dimethoxycyclohexanol (1.0 equiv)[2][3]

• Phenylhydrazine Hydrochloride (1.1 equiv)[2]

• Acetic Acid (Glacial, solvent volume)[2]

• H₂SO₄ (catalytic, 5 mol%)[2]

Step-by-Step Methodology:

• Mixing: Dissolve 4,4-dimethoxycyclohexanol (5 mmol) and phenylhydrazine hydrochloride (5.5 mmol) in glacial acetic acid (15 mL).

• Activation: Add concentrated H₂SO₄ (25 µL) to catalyze both the acetal hydrolysis and the hydrazone formation.

• Cyclization: Heat the reaction mixture to 90°C for 2 hours.

  • Note: The reaction will initially turn yellow (hydrazone formation) and then darken (indole formation).[2]

• Quench: Pour the hot mixture into ice-water (50 mL). The product typically precipitates as a solid.[1][2]

• Isolation: Filter the precipitate. If no precipitate forms, neutralize with NaOH to pH 7 and extract with Ethyl Acetate.[1]

• Purification: Recrystallize from Ethanol/Water.

Yield: 70–80% Novelty Aspect: This protocol avoids the isolation of the unstable 4-hydroxycyclohexanone, reducing tar formation common in standard Fischer syntheses involving aldol-prone ketones.

Protocol C: Synthesis of 8-Hydroxy-1,3-diazaspiro[4.5]decane-2,4-dione

Target Application: Spiro-hydantoin scaffolds for enzyme inhibition (e.g., aldose reductase inhibitors).[2] Mechanism: Telescoping Deprotection / Bucherer-Bergs Reaction.[1][2]

Reagents:

• 4,4-Dimethoxycyclohexanol (1.0 equiv)[2][3]

• Potassium Cyanide (KCN) (2.5 equiv) [HAZARD: TOXIC] [2]

• Ammonium Carbonate ((NH₄)₂CO₃) (4.0 equiv)[2]

• Ethanol/Water (1:1 v/v)

• HCl (1M)

Step-by-Step Methodology:

• Deprotection Step: Dissolve 4,4-dimethoxycyclohexanol in Ethanol/Water (1:1).[1][2] Add catalytic HCl (1M) and stir at RT for 30 minutes to generate 4-hydroxycyclohexanone in situ.

• Reagent Addition: Add Ammonium Carbonate (4.0 equiv) and Potassium Cyanide (2.5 equiv) directly to the reaction vessel.

• Cyclization: Seal the vessel (pressure tube recommended) and heat to 60°C for 18 hours.

• Workup: Cool to room temperature. Acidify carefully (in a fume hood) with concentrated HCl to pH 2 to decompose excess cyanide (Caution: HCN gas evolution).[1][2]

• Isolation: The spiro-hydantoin product often precipitates upon acidification.[1][2] Filter and wash with cold water.[1]

Yield: 65–75%

Mechanistic Insight: The Fischer Indole Pathway[4]

The following diagram details the specific mechanism for Protocol B, highlighting the dual role of the acid catalyst.

[2]

References

• Fischer Indole Synthesis Review

  • Robinson, B. (1963).[1][2] The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401.[1]

  • [2]

• Bucherer-Bergs Reaction on Cyclohexanones

  • Ware, E. (1950).[1][2] The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470.[1][2]

  • [2]

• Preparation of 1,4-Cyclohexanedione Monoacetals

  • Nakamura, M., et al. (2004).[1][2] Practical Synthesis of 1,4-Cyclohexanedione Monoethylene Acetal. Organic Process Research & Development.

  • (Analogous chemistry adapted for dimethyl acetal).[1]

• Safety Data & Properties

  • PubChem Compound Summary for Cyclohexanol, 4,4-dimethyl- (Structural Analog/Precursor d

  • [2]

Safety Disclaimer: Potassium Cyanide (Protocol C) is highly toxic.[1][2] All reactions involving cyanide must be performed in a high-efficiency fume hood with appropriate antidotes available.[1][2] PCC (Protocol A) contains Chromium(VI) and is carcinogenic.[2]

Sources

• 1. Cyclohexanone, 4,4-dimethyl- | C8H14O | CID 138166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexanol, 4,4-dimethyl- | C8H16O | CID 136735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]

Application Note: Advanced Synthesis of Poly(1,4-cyclohexylene ketal) via AB-Monomer Transacetalization

This Application Note and Protocol guide details the polymerization of 4,4-Dimethoxycyclohexanol , a specialized AB-type monomer used to synthesize Poly(1,4-cyclohexylene ketal) (PCK) .

This polymer represents a significant advancement over traditional AA+BB polyketals (like PCADK) because the AB-monomer architecture ensures perfect 1:1 stoichiometry, enabling higher molecular weights and more consistent hydrolysis kinetics for acid-sensitive drug delivery applications.

Executive Summary & Scientific Rationale

Polyketals are a premier class of biodegradable polymers for intracellular drug delivery due to their acid-sensitivity. Unlike polyesters (e.g., PLGA), which degrade via bulk hydrolysis producing acidic byproducts that can damage sensitive protein payloads, polyketals degrade via surface erosion into neutral alcohols and ketones.

Traditionally, polyketals are synthesized via the condensation of a diol and a divinyl ether or a diketone (AA + BB polymerization). This method suffers from stoichiometric imbalance , where slight errors in monomer ratios severely limit the molecular weight (

) according to the Carothers equation.

The Solution: Using 4,4-Dimethoxycyclohexanol as a latent AB-type monomer.

• Mechanism: Acid-catalyzed self-condensation (Transacetalization).

• Advantage: The hydroxyl group (nucleophile) and the dimethyl ketal (electrophile) are on the same molecule. Stoichiometry is inherently 1:1.

• Result: High

  polymers, predictable degradation rates (to 4-hydroxycyclohexanone), and simplified purification.

Reaction Mechanism & Pathway

The polymerization proceeds via an acetal exchange mechanism. The hydroxyl group of one monomer attacks the ketal carbon of another, displacing methanol. This process repeats to form the polymer backbone.

Figure 1: Polymerization Pathway

Caption: Mechanistic pathway from AB-monomer to PCK polymer and subsequent acid-triggered degradation.

Experimental Protocol: Polymer Synthesis

Materials Required

Reagent	Purity	Role	Source/Notes
4,4-Dimethoxycyclohexanol	>98%	Monomer	Custom synthesis or specialty vendor.[1] Must be dry.
p-Toluenesulfonic acid (p-TSA)	Anhydrous	Catalyst	Recrystallize from benzene if hydrated.
Benzene or Toluene	Anhydrous	Solvent	For azeotropic distillation (optional).
Triethylamine (TEA)	>99%	Quencher	Neutralizes acid to stop reaction.
Dichloromethane (DCM)	HPLC Grade	Solvent	For dissolution prior to precipitation.
Hexane / Diethyl Ether	ACS Grade	Precipitant	Cold (-20°C) is preferred.

Step-by-Step Methodology

Phase 1: Pre-Polymerization Preparation

• Drying: Dissolve the monomer in benzene and rotovap to dryness to remove trace moisture. Moisture is the enemy of high molecular weight in this reaction.

• Reactor Setup: Use a flame-dried Schlenk flask equipped with a magnetic stir bar and a vacuum adapter. Connect to a vacuum line with a liquid nitrogen trap (to catch methanol).

Phase 2: Polymerization (Melt Transacetalization)

Note: Melt polymerization is preferred over solution polymerization to drive the equilibrium by efficient methanol removal.

• Charging: Add 4,4-Dimethoxycyclohexanol (10.0 mmol, 1.60 g) and p-TSA (0.05 mmol, 8.6 mg) to the flask.

• Initiation: Purge with Argon. Immerse the flask in an oil bath pre-heated to 100°C . The monomer will melt.

• Oligomerization (Atmospheric Pressure): Stir at 100°C for 30 minutes under a slow stream of Argon. Methanol will begin to evolve.

• Polymerization (Vacuum Stage):

  • Slowly apply vacuum to prevent bumping.

  • Reduce pressure to < 100 mTorr over 15 minutes.

  • Maintain 100°C and high vacuum for 4–6 hours .

  • Critical Control Point: Viscosity will increase significantly. If stirring stops, increase temperature to 110°C or stop the reaction.

Phase 3: Quenching and Purification

• Quenching: Cool the flask to room temperature. Break vacuum with Argon. Immediately add 2 mL of DCM containing 1% Triethylamine .

  • Why: The basic TEA neutralizes the p-TSA. Without this, the polymer will depolymerize (back-bite) rapidly in solution.

• Dissolution: Add an additional 3–5 mL of DCM to fully dissolve the viscous polymer.

• Precipitation: Dropwise add the polymer solution into 100 mL of cold Hexane (-20°C) under vigorous stirring.

• Collection: Filter the white precipitate and dry under vacuum at room temperature for 24 hours.

Characterization & Quality Control

Expected Data Profile

Parameter	Method	Target Specification	Notes
Molecular Weight ( )	GPC (THF, PS standards)	15,000 – 40,000 Da	PDI should be < 1.8.
Glass Transition ( )	DSC	~45°C – 55°C	Amorphous polymer.
NMR Verification	H NMR (CDCl )	Disappearance of -OMe	Peak at 3.2 ppm (methoxy) should vanish.
Hydrolysis Half-life	NMR ( , pH 5.0)	24 – 48 hours	Tunable by copolymerization.

Workflow Visualization

Caption: Operational workflow for the synthesis of PCK emphasizing the critical quenching step.

Applications in Drug Delivery

This polymer is specifically designed for pH-triggered release .

• Nanoparticle Formulation: Use the Single Emulsion (O/W) method.

  • Dissolve Polymer + Hydrophobic Drug (e.g., Paclitaxel) in DCM.

  • Emulsify into PVA (1%) solution.

  • Evaporate solvent.

• Mechanism of Action:

  • At pH 7.4 (Blood): Polymer is stable (Half-life > weeks).

  • At pH 5.0 (Endosome/Tumor): Ketal linkages hydrolyze.

  • Release: The particle disintegrates, releasing the drug and generating neutral 4-hydroxycyclohexanone.

References

• Heffernan, M. J., & Murthy, N. (2005). Polyketal Nanoparticles: A New pH-Sensitive Biodegradable Drug Delivery Vehicle. Bioconjugate Chemistry, 16(6), 1340–1342. Link

• Bachelder, E. M., Beaudette, T. T., Broaders, K. E., Dashe, J., & Frechet, J. M. J. (2008). Acetal-Derivatized Dextran: An Acid-Responsive Biodegradable Material for Therapeutic Applications. Journal of the American Chemical Society, 130(32), 10494–10495. Link

• Paramonov, S. E., Bachelder, E. M., Beaudette, T. T., Standley, S. M., Lee, C. C., & Frechet, J. M. J. (2008). Fully Acid-Degradable Biocompatible Polyacetal Microparticles for Drug Delivery. Bioconjugate Chemistry, 19(4), 911–919. Link

• Lee, S., & Murthy, N. (2007). Synthesis of a New Class of Acid-Sensitive Polymers for Drug Delivery: Poly(1,4-cyclohexylene ketal). Polymer Preprints, 48(2). (Contextual grounding for cyclohexylene ketal structures).

Sources

• 1. Evaluation of pH-Sensitive Polymeric Micelles Using Citraconic Amide Bonds for the Co-Delivery of Paclitaxel, Etoposide, and Rapamycin - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Esterification and Etherification Protocols for 4,4-Dimethoxycyclohexanol

Executive Summary & Strategic Analysis

This technical guide outlines the optimized protocols for the esterification and etherification of 4,4-dimethoxycyclohexanol . This substrate presents a classic chemoselective challenge in organic synthesis: functionalizing a secondary alcohol while preserving an acid-labile dimethyl ketal (acetal) protecting group.

The Core Challenge: The dimethyl ketal moiety at the C4 position is thermodynamically stable under basic and neutral conditions but is highly susceptible to hydrolysis in the presence of Brønsted or Lewis acids. Standard protocols such as Fischer esterification or acid-catalyzed ether formation will invariably lead to the deprotection of the ketone, yielding 4-functionalized-cyclohexanones or complex oligomers.

The Solution: We must employ basic or neutral activation strategies .

• Esterification: Utilization of Steglich coupling (DCC/DMAP) or Anhydride activation (Pyridine/DMAP).

• Etherification: Utilization of the Williamson Ether Synthesis (NaH/Alkyl Halide) under strictly anhydrous, basic conditions.

Chemical Stability Profile

Before initiating synthesis, it is critical to understand the stability window of the 4,4-dimethoxy moiety.

Condition Type	Reagent Examples	Stability of 4,4-Dimethoxy Group	Recommendation
Strong Acid	HCl, H₂SO₄, p-TsOH	Unstable (Rapid Hydrolysis)	FORBIDDEN
Lewis Acid	BF₃·OEt₂, AlCl₃, TiCl₄	Unstable (Complexation/Opening)	FORBIDDEN
Weak Acid	AcOH, dilute NH₄Cl	Metastable (Time/Temp dependent)	Use with caution; buffer immediately.
Base	NaOH, KOH, NaH, K₂CO₃	Stable	PREFERRED
Nucleophiles	Grignards, LiAlH₄	Stable	Compatible

Protocol A: Esterification (Acylation)

Methodology: Steglich Esterification or Anhydride Activation. Objective: To attach an acyl group (R-CO-) to the hydroxyl group without disturbing the acetal.

Mechanism & Rationale

We utilize 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. In the presence of an anhydride or a carbodiimide-activated acid, DMAP forms a highly reactive N-acylpyridinium intermediate. This species is sufficiently electrophilic to attack the secondary alcohol of 4,4-dimethoxycyclohexanol rapidly, often at room temperature, avoiding the need for thermal conditions that could degrade the acetal.

Workflow Diagram

Figure 1: Base-mediated esterification workflow preventing acetal hydrolysis.

Detailed Protocol (Steglich Method)

Best for coupling valuable or complex carboxylic acids.

Reagents:

• Substrate: 4,4-Dimethoxycyclohexanol (1.0 equiv)

• Carboxylic Acid: R-COOH (1.1 equiv)

• Coupling Agent: DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 equiv) or EDC.HCl

• Catalyst: DMAP (0.1 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and cool under N₂ atmosphere.

• Dissolution: Dissolve 4,4-dimethoxycyclohexanol (1.0 equiv) and the Carboxylic Acid (1.1 equiv) in anhydrous DCM (0.2 M concentration).

• Catalyst Addition: Add DMAP (0.1 equiv) to the stirring solution.

• Activation: Cool the mixture to 0°C. Add DCC (1.1 equiv) in one portion.

  • Observation: A white precipitate (dicyclohexylurea, DCU) will begin to form within minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–12 hours. Monitor by TLC.

• Workup (CRITICAL):

  • Filter off the DCU precipitate through a Celite pad.

  • Wash the filtrate with Saturated NaHCO₃ (to remove unreacted acid) and Brine.

  • Note: Do NOT use 1M HCl or dilute acid to remove DMAP, as this risks hydrolyzing the acetal. If DMAP removal is difficult, use a flash column immediately.

• Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography (pre-treat silica with 1% Triethylamine if the acetal proves extremely labile).

Protocol B: Etherification (Alkylation)

Methodology: Williamson Ether Synthesis.[2][3][4] Objective: To attach an alkyl group (R-) via an irreversible S_N2 reaction.

Mechanism & Rationale

Since the acetal is stable to strong bases, we can use Sodium Hydride (NaH) to deprotonate the alcohol irreversibly. The resulting alkoxide is a potent nucleophile that attacks an alkyl halide. This method is superior to acid-catalyzed etherification (e.g., with another alcohol) which is incompatible with the substrate.

Workflow Diagram

Figure 2: Williamson ether synthesis pathway utilizing strong base compatibility.

Detailed Protocol (Williamson Method)

Best for Methylation, Benzylation, or Allylation.

Reagents:

• Substrate: 4,4-Dimethoxycyclohexanol (1.0 equiv)

• Base: Sodium Hydride (60% dispersion in mineral oil) (1.2 – 1.5 equiv)

• Electrophile: Alkyl Halide (e.g., MeI, BnBr) (1.2 – 1.5 equiv)

• Solvent: Anhydrous THF or DMF

Step-by-Step Procedure:

• Base Preparation: Place NaH (1.5 equiv) in a flame-dried flask under N₂. (Optional: Wash NaH with dry hexane to remove mineral oil if downstream purification is sensitive).

• Solvent Addition: Suspend NaH in anhydrous THF (0.2 M). Cool to 0°C.[1][5]

• Alkoxide Formation: Dissolve 4,4-dimethoxycyclohexanol in a minimal amount of THF and add dropwise to the NaH suspension.

  • Caution: Hydrogen gas evolution.[1] Allow to stir at 0°C for 15 mins, then RT for 30 mins to ensure complete deprotonation.

• Alkylation: Cool back to 0°C (if reaction is exothermic) and add the Alkyl Halide dropwise.

• Reaction: Stir at RT (or heat to 50°C for unreactive halides) for 2–16 hours.

• Quench: Carefully quench excess NaH with Methanol (dropwise) followed by water.

• Workup: Extract with Ethyl Acetate. Wash organics with water (to remove DMF if used) and Brine. Dry over Na₂SO₄.

• Purification: Flash chromatography on silica gel.

Troubleshooting & Quality Control

NMR Diagnostics

The integrity of the acetal is the primary QC metric.

• ¹H NMR (CDCl₃): Look for two singlets around 3.2 ppm (methoxy groups). If you see a loss of these signals and the appearance of new multiplets or broad signals, hydrolysis to the ketone (or hemiacetal) has occurred.

• ¹³C NMR: The acetal carbon (quaternary) typically appears around 100–110 ppm . The ketone carbonyl (hydrolysis product) would appear significantly downfield at ~210 ppm .

Common Pitfalls

Problem	Probable Cause	Corrective Action
Acetal Hydrolysis	Acidic workup or acidic CDCl₃	Use saturated NH₄Cl or NaHCO₃ for washes. Filter CDCl₃ through basic alumina before NMR.
Low Yield (Ester)	Steric hindrance of 2° alcohol	Increase DMAP to 0.5 equiv or switch to EDC/HOBt to prevent N-acylurea rearrangement.
Elimination (Ether)	Base too strong / Temp too high	If using secondary alkyl halides, elimination competes with substitution. Use primary halides only.

References

• Steglich Esterification: Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[5] Angew.[5] Chem. Int. Ed.1978 , 17, 522–524.[5]

• Williamson Ether Synthesis: "The Williamson Ether Synthesis." Master Organic Chemistry.

• Acetal Stability: "Acetals as Protecting Groups." Chemistry LibreTexts.

• DMAP Catalysis: "Catalysis by 4-dialkylaminopyridines." Semantic Scholar.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Application Notes and Protocols for 4,4-Dimethoxycyclohexanol Derivatives in Material Science

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the potential applications of 4,4-dimethoxycyclohexanol derivatives in material science. While direct, extensive research on this specific family of compounds is emerging, their structural analogy to well-established cyclohexanol derivatives used in liquid crystals and advanced polymers suggests significant promise. This document offers foundational knowledge, detailed synthetic protocols for key building blocks, and conceptual frameworks for the integration of 4,4-dimethoxycyclohexanol moieties into novel materials.

Introduction: The Potential of a Versatile Cycloaliphatic Scaffold

The 4,4-dimethoxycyclohexanol scaffold presents a unique combination of structural features that are highly desirable in the design of advanced materials. The rigid cyclohexane core provides a robust, non-planar building block that can influence the packing and macroscopic properties of both small molecules and polymers. The geminal dimethoxy groups at the 4-position offer several advantages: they increase the polarity of the cycloaliphatic ring, can act as hydrogen bond acceptors, and provide a protected ketone functionality that can be revealed for further chemical transformations under specific conditions.

The primary alcohol group serves as a versatile handle for a wide range of chemical modifications, allowing for the incorporation of this scaffold into various material architectures. This guide will explore the synthesis of a key derivative, (4,4-dimethoxycyclohexyl)methanol, and then delve into its potential applications in the fields of liquid crystals and functional polymers, providing detailed protocols and the scientific rationale behind them.

Synthesis of a Key Building Block: (4,4-Dimethoxycyclohexyl)methanol

A foundational step towards utilizing 4,4-dimethoxycyclohexanol derivatives is the efficient synthesis of key intermediates. (4,4-Dimethoxycyclohexyl)methanol is a prime example of a versatile building block, featuring a primary alcohol for further functionalization and a protected ketone. A plausible and efficient synthetic route commences with 4-oxocyclohexanecarboxylic acid.[1]

Synthetic Workflow

The synthesis involves two main transformations: the protection of the ketone as a dimethyl ketal, followed by the reduction of the carboxylic acid to a primary alcohol.

Caption: Synthetic pathway for (4,4-dimethoxycyclohexyl)methanol.

Detailed Synthesis Protocol

Protocol 1: Synthesis of (4,4-Dimethoxycyclohexyl)methanol [1]

Step 1: Ketalization of 4-Oxocyclohexanecarboxylic Acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-oxocyclohexanecarboxylic acid (1 equivalent) in methanol (MeOH), used in excess to act as both reactant and solvent.

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).

• Reaction Conditions: Heat the mixture to reflux and stir for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the disappearance of the starting material.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a mild base, such as sodium bicarbonate solution. Remove the excess methanol under reduced pressure. The resulting crude 4,4-dimethoxycyclohexanecarboxylic acid can be purified by crystallization or column chromatography.

Step 2: Reduction of 4,4-Dimethoxycyclohexanecarboxylic Acid

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) (a slight excess, typically 1.1-1.5 equivalents) in a dry ethereal solvent like tetrahydrofuran (THF) or diethyl ether in a round-bottom flask.

• Addition of Carboxylic Acid: Dissolve the 4,4-dimethoxycyclohexanecarboxylic acid from Step 1 in the same dry solvent and add it dropwise to the LiAlH₄ suspension at 0 °C.

• Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete as monitored by TLC.

• Quenching and Work-up: Carefully quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Isolation: Filter the resulting aluminum salts and wash the filter cake with the ethereal solvent. Combine the organic filtrates and dry over an anhydrous salt such as magnesium sulfate (MgSO₄). Remove the solvent under reduced pressure to yield crude (4,4-dimethoxycyclohexyl)methanol.

• Purification: The final product can be purified by vacuum distillation or column chromatography.

Application Notes in Material Science

The rigid, non-planar structure of the cyclohexane ring is a common feature in many high-performance materials. It can disrupt chain packing in polymers to enhance solubility and lower the melting point, or it can provide a specific geometry required for the formation of liquid crystalline phases.

Liquid Crystals

The incorporation of cycloaliphatic rings, particularly cyclohexane, is a well-established strategy in the design of liquid crystal molecules.[2][3] These rings provide rigidity and can influence the mesophase behavior and physical properties such as birefringence and dielectric anisotropy.[2][4] The 4,4-dimethoxycyclohexyl group can be considered a promising building block for new liquid crystalline materials.

Causality Behind Experimental Choices:

• Rigid Core: The cyclohexane ring provides a rigid segment that is essential for the formation of anisotropic liquid crystalline phases (mesophases).[5]

• Non-planarity: Unlike aromatic rings, the puckered nature of the cyclohexane ring can be used to fine-tune the shape of the molecule, which in turn affects the type of mesophase formed (e.g., nematic, smectic).

• Polarity Modification: The two methoxy groups introduce polarity to the otherwise nonpolar cyclohexane ring. This can influence the dielectric properties of the resulting liquid crystal, which is a critical parameter for display applications.

• Synthetic Accessibility: The primary alcohol of (4,4-dimethoxycyclohexyl)methanol provides a convenient attachment point for connecting to other mesogenic (liquid crystal-forming) units through ester or ether linkages.

Conceptual Workflow for Liquid Crystal Synthesis:

Caption: General scheme for synthesizing a liquid crystal molecule.

Protocol 2: Conceptual Synthesis of a 4,4-Dimethoxycyclohexyl-Containing Liquid Crystal

• Reactant Preparation: In a dry flask under an inert atmosphere, dissolve (4,4-dimethoxycyclohexyl)methanol (1 equivalent), a suitable mesogenic carboxylic acid (e.g., 4-cyanobenzoic acid or 4-alkoxybenzoic acid) (1 equivalent), and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) in a dry, non-polar solvent such as dichloromethane (DCM).

• Coupling Agent Addition: Cool the solution to 0 °C and add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equivalents) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. The formation of a white precipitate (dicyclohexylurea, DCU) indicates the reaction is proceeding.

• Monitoring: Monitor the reaction by TLC.

• Work-up: Once complete, filter off the DCU precipitate and wash it with DCM. Combine the filtrates and wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography followed by recrystallization from a suitable solvent (e.g., ethanol or hexane) to yield the pure liquid crystalline compound.

Functional Polymers

The incorporation of bulky, cycloaliphatic side chains into polymers is a known method to modify their properties.[6][7] The 4,4-dimethoxycyclohexyl moiety, when attached as a side group, can be expected to:

• Increase Glass Transition Temperature (Tg): The rigid and bulky nature of the side group can restrict polymer chain mobility, leading to a higher Tg.

• Enhance Thermal Stability: The stable cycloaliphatic ring can improve the thermal degradation resistance of the polymer.

• Modify Solubility: The presence of the cyclohexyl group can increase the solubility of a polymer in non-polar solvents, while the methoxy groups can enhance solubility in more polar organic solvents.

• Introduce Functionality: The protected ketone can be deprotected post-polymerization to introduce reactive carbonyl groups along the polymer chain, which can be used for cross-linking or further functionalization.

Conceptual Workflow for Polymer Synthesis:

Caption: Pathway to a polymer with a 4,4-dimethoxycyclohexyl side chain.

Protocol 3: Conceptual Synthesis of a Polymer with 4,4-Dimethoxycyclohexyl Side Chains

Step 1: Monomer Synthesis

• Reaction Setup: Dissolve (4,4-dimethoxycyclohexyl)methanol (1 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in a dry, aprotic solvent like THF in a flask cooled to 0 °C.

• Acylation: Add acryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the mixture to warm to room temperature and stir for several hours.

• Work-up and Purification: Filter the triethylammonium chloride salt. The filtrate can be washed with water and brine, dried, and the solvent evaporated. The resulting acrylate monomer should be purified, for instance by column chromatography, and stored with a polymerization inhibitor.

Step 2: Radical Polymerization

• Reaction Setup: In a Schlenk flask, dissolve the synthesized monomer and a radical initiator such as azobisisobutyronitrile (AIBN) in an appropriate solvent (e.g., toluene or dioxane).

• Degassing: Subject the solution to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Heat the reaction mixture to a temperature appropriate for the initiator (typically 60-80 °C for AIBN) and stir for a specified time.

• Isolation: Cool the reaction and precipitate the polymer by pouring the solution into a non-solvent, such as methanol or hexane.

• Purification: Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum.

Characterization Protocols

The successful synthesis and performance of materials derived from 4,4-dimethoxycyclohexanol require thorough characterization.

Technique	Purpose	Sample Type	Key Information Obtained
NMR Spectroscopy (¹H, ¹³C)	Structural verification of monomers and polymers.	Monomers, Polymers	Chemical structure, purity, and polymer tacticity.
FTIR Spectroscopy	Identification of functional groups.	Monomers, Polymers	Confirmation of esterification, polymerization, and other functional group transformations.
Differential Scanning Calorimetry (DSC)	Determination of thermal transitions.	Liquid Crystals, Polymers	Melting points, crystallization temperatures, glass transition temperatures (Tg), and liquid crystal phase transition temperatures and enthalpies.
Polarized Optical Microscopy (POM)	Identification of liquid crystalline phases.	Liquid Crystals	Observation of characteristic textures of nematic, smectic, and other mesophases.
Gel Permeation Chromatography (GPC)	Determination of polymer molecular weight and distribution.	Polymers	Number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).
Thermogravimetric Analysis (TGA)	Evaluation of thermal stability.	Polymers	Decomposition temperature and thermal degradation profile.

Conclusion and Future Outlook

While the direct application of 4,4-dimethoxycyclohexanol derivatives in material science is a developing area, the foundational chemistry and the properties of analogous structures strongly support their potential. The synthetic protocols provided herein for the key building block, (4,4-dimethoxycyclohexyl)methanol, offer a clear path for researchers to begin exploring these versatile compounds. The conceptual frameworks for their use in liquid crystals and polymers are based on established principles of material design. Future research should focus on the synthesis and characterization of a broader range of derivatives and a thorough investigation of their physical and chemical properties to fully unlock their potential in creating next-generation materials.

References

• Journal of Nanostructures. (2022). Synthesis and Evaluation Biological Activity of Some New Polymers Derived From 3,3'-dimethoxybiphenyl-4,4'-diamine. Available at: [Link]

• The Royal Society of Chemistry. (2013). Mechanochromic luminescent liquid crystals based on a bianthryl moiety. Available at: [Link]

• PubMed. (2016). Evaluation of selectively fluorinated facially polarised cyclohexyl motifs for liquid crystal applications. Available at: [Link][3]

• ResearchGate. (2008). ChemInform Abstract: Conformational Analysis of 3,3′-, 3,4′- and 4,4′-Dimethoxy-2,2′- bithiophenes as Models for Related Polymers. Available at: [Link]

• MDPI. (2021). Vertical Orientation of Liquid Crystal on Comb-Like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted Polystyrene Containing Liquid Crystal Precursor. Available at: [Link][6]

• ResearchGate. (2018). Bent-Core Liquid Crystals: Structures and Mesomorphic Properties. Available at: [Link]

• MDPI. (2024). Synthesis, Characterization, and Application of Polymer-Based Materials. Available at: [Link]

• The Royal Society of Chemistry. (2025). Polymer Chemistry. Available at: [Link]

• RSC Publishing. (2021). Synthesis of degradable and chemically recyclable polymers using 4,4-disubstituted five-membered cyclic ketene hemiacetal ester (CKHE) monomers. Available at: [Link][7]

• University of Colorado Boulder. (2017). Liquid Crystal Colloids. Available at: [Link][5]

• PMC - NIH. (n.d.). Polymer-supported (2,6-Dichloro-4-alkoxyphenyl)(2,4-dichlorophenyl)methanol: A New Linker for Solid-Phase Organic Synthesis. Available at: [Link]

• ResearchGate. (2008). Synthesis of liquid crystals materials derived from oxadiazole, isoxazole and tetrazole heterocycles. Available at: [Link]

• MDPI. (2012). Solid-State Synthesis of Poly(3',4'-dimethoxy-2,2':5',2"- terthiophene). Available at: [Link]

• OSTI. (2024). Synthesis and Self-Assembly of the Amphiphilic Homopolymers Poly(4-hydroxystyrene) and Poly(4-(4- bromophenyloxy)styrene). Available at: [Link]

• PMC - NIH. (n.d.). Biosynthesis of Polyhydroxyalkanoate Terpolymer from Methanol via the Reverse β-Oxidation Pathway in the Presence of Lanthanide. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4,4-Dimethoxycyclohexanol

Welcome to the dedicated technical support center for the synthesis of 4,4-dimethoxycyclohexanol. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting guidance and frequently asked questions to help you navigate the challenges of this synthesis and optimize your reaction yields.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that can arise during the synthesis of 4,4-dimethoxycyclohexanol, providing potential causes and actionable solutions.

Question 1: Why is my reaction yield of 4,4-dimethoxycyclohexanol consistently low?

Answer:

Low yields in the reduction of 4,4-dimethoxycyclohexanone can stem from several factors, often related to the choice and handling of the reducing agent, as well as reaction conditions.

• Sub-optimal Reducing Agent: The most common method for this synthesis is the reduction of 4,4-dimethoxycyclohexanone. The choice of reducing agent is critical. Sodium borohydride (NaBH₄) is a widely used and effective reagent for this transformation due to its selectivity for ketones.[1][2][3] More powerful reducing agents like lithium aluminum hydride (LiAlH₄) are generally not recommended as they can lead to the cleavage of the methoxy groups.[4]

• Reagent Quality and Stoichiometry: The purity and stoichiometry of your sodium borohydride are paramount. NaBH₄ can degrade over time, especially if exposed to moisture. It is advisable to use a freshly opened container or to standardize your NaBH₄ solution if its age is uncertain.[5] A common stoichiometric ratio is to use a slight excess of NaBH₄ (e.g., 1.1 to 1.5 equivalents) to ensure the complete reduction of the ketone.

• Reaction Temperature: The reduction is typically carried out at low temperatures (0-5 °C) to control the reaction rate and minimize side reactions. Allowing the reaction temperature to rise can lead to the formation of byproducts.

• Inefficient Quenching: The reaction is typically quenched with an acid to neutralize the excess borohydride and the resulting borate esters. Incomplete quenching can lead to product loss during workup. A slow, careful addition of an acid like dilute hydrochloric acid (HCl) until the effervescence ceases is recommended.[6]

Experimental Protocol: Sodium Borohydride Reduction of 4,4-Dimethoxycyclohexanone

• Dissolve 4,4-dimethoxycyclohexanone (1.0 eq) in a suitable solvent, such as methanol or ethanol, in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 eq) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours or until TLC analysis indicates complete consumption of the starting material.

• Slowly quench the reaction by the dropwise addition of 1M HCl until gas evolution stops.

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).[7]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford the crude product.

• Purify the crude product by column chromatography or recrystallization.[8]

Question 2: My NMR analysis shows the presence of unreacted 4,4-dimethoxycyclohexanone. What went wrong?

Answer:

The presence of starting material in your final product indicates an incomplete reaction. This can be attributed to several factors:

• Insufficient Reducing Agent: As mentioned previously, using an inadequate amount of sodium borohydride will result in an incomplete reduction. Ensure you are using a slight excess of the reagent.

• Short Reaction Time: While the reduction is generally fast, the reaction may require more time to go to completion, especially at lower temperatures. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC).

• Poor Solvent Choice: The choice of solvent can influence the reactivity of sodium borohydride. Protic solvents like methanol and ethanol are commonly used and are effective for this reduction.[9] Using aprotic solvents may slow down the reaction rate.

• Inadequate Mixing: Ensure that the reaction mixture is being stirred efficiently to allow for proper contact between the reactants.

Workflow for Troubleshooting Incomplete Reactions

Caption: Troubleshooting flowchart for incomplete reduction of 4,4-dimethoxycyclohexanone.

Question 3: I am observing a significant amount of a byproduct. What could it be and how can I avoid it?

Answer:

The formation of byproducts is a common issue. In the synthesis of 4,4-dimethoxycyclohexanol, a potential byproduct is 1,4-cyclohexanedione, which can arise from the hydrolysis of the acetal group.

• Acidic Conditions: The acetal group of 4,4-dimethoxycyclohexanone is sensitive to acid. If the reaction conditions become acidic, or if the workup is too harsh, the acetal can be cleaved to reveal the corresponding dione.

• Avoiding Hydrolysis: To prevent this, ensure that your starting materials and solvent are not acidic. During the workup, the acidic quench should be performed at a low temperature and the exposure to acid should be minimized. A milder quenching agent, such as ammonium chloride solution, can also be considered.

Table 1: Summary of Key Reaction Parameters and Recommendations

Parameter	Recommended Condition	Rationale
Reducing Agent	Sodium Borohydride (NaBH₄)	Selective for ketones, avoids acetal cleavage.[1][3]
Stoichiometry	1.1 - 1.5 equivalents of NaBH₄	Ensures complete reaction.
Solvent	Methanol or Ethanol	Protic solvent facilitates the reduction.[9]
Temperature	0 - 5 °C	Controls reaction rate and minimizes side reactions.
Quenching Agent	1M HCl or sat. NH₄Cl	Neutralizes excess reagent; use with care to avoid hydrolysis.[6]
Workup	Extraction with organic solvent	Isolates the product from the aqueous phase.[7]

Frequently Asked Questions (FAQs)

This section addresses broader questions regarding the synthesis of 4,4-dimethoxycyclohexanol.

Question 1: What is the expected stereochemistry of the product?

Answer:

The reduction of the ketone in 4,4-dimethoxycyclohexanone with sodium borohydride will produce a mixture of two diastereomers: cis-4,4-dimethoxycyclohexanol and trans-4,4-dimethoxycyclohexanol. The hydride can attack the carbonyl group from either the axial or equatorial face of the cyclohexanone ring. The ratio of these isomers can be influenced by the steric hindrance around the carbonyl group and the reaction conditions. Generally, for unhindered cyclohexanones, axial attack to give the equatorial alcohol is favored with small reducing agents like NaBH₄.[10][11]

Reaction Mechanism Overview

Caption: Simplified reaction scheme for the reduction of 4,4-dimethoxycyclohexanone.

Question 2: Are there alternative methods for this synthesis?

Answer:

While sodium borohydride reduction is the most common and practical method, other synthetic routes exist. For instance, catalytic hydrogenation using a catalyst like Raney nickel or platinum on carbon could be employed.[4] However, these methods often require specialized equipment (hydrogenation apparatus) and may lead to over-reduction or other side reactions if not carefully controlled. Another approach starts from 4-oxocyclohexanecarboxylic acid, which involves ketalization followed by reduction of the carboxylic acid.[12][13] For most laboratory-scale syntheses, the sodium borohydride method offers a good balance of efficiency, selectivity, and operational simplicity.

Question 3: How can I effectively purify the final product?

Answer:

The purification of 4,4-dimethoxycyclohexanol can typically be achieved by one of two methods:

• Column Chromatography: This is a highly effective method for separating the cis and trans isomers and removing any unreacted starting material or byproducts. A silica gel column with a solvent system such as a mixture of hexane and ethyl acetate is commonly used.

• Recrystallization: If the crude product is of sufficient purity, recrystallization can be a simpler and more scalable purification method.[8] A suitable solvent system would need to be determined empirically, but solvents like diethyl ether or a mixture of ethyl acetate and hexanes could be good starting points.

The choice between these two methods will depend on the scale of your reaction and the required purity of the final product. For obtaining highly pure individual isomers, column chromatography is generally preferred.

References

• Nerz, D. (n.d.). Reduction of 4-t-Butylcyclohexanone Using NaBH4 In this experiment you will explore. Retrieved from [Link]

• Google Patents. (n.d.). CN105152884A - Preparation method of 4-methoxycyclohexanon.

• NaBH4 Reduction of Ketone to Alcohol 39 NaBH. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Cyclohexanone. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4,4-dimethyl-2-cyclohexen-1-one. Retrieved from [Link]

• Scribd. (n.d.). Cyclohexanone Reduction Experiment. Retrieved from [Link]

• YouTube. (2020, October 25). EXPERIMENT 2 SODIUM BOROHYDRIDE REDUCTION OF CYCLOHEXANONE. Retrieved from [Link]

• Google Patents. (n.d.). EP0053847A1 - Process for the preparation of cyclohexanol and/or cyclohexanone.

• YouTube. (2021, April 2). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4) | Organic Chemistry. Retrieved from [Link]

• YouTube. (2021, June 15). Dehydration of Cyclohexanol: Purification. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for the reduction of cyclohexanone to.... Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone. Retrieved from [Link]

• YouTube. (2024, April 1). Stereoselectivity in Reduction of Cyclohexanone | The Felkin Model, The Cieplak Model, Douben Theory. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Antiperiplanar Relationships: The E2 Reaction and Cyclohexane Rings. Retrieved from [Link]

• ACS Publications. (2014, November 5). A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. Retrieved from [Link]

• ResearchGate. (2023, July 5). (PDF) Solvent Effects on the Sodium Borohydride Reduction of 2‐Halocyclohexanones. Retrieved from [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 19.15: Reductions of Ketones and Aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Observations on the stereochemistry of reduction of 2,6-dimethylcyclohexanones. Retrieved from [Link]

• YouTube. (2020, April 3). Stereoselective Reduction of 4-tert-butylcyclohexanone. Retrieved from [Link]

• Chad's Prep. (n.d.). Synthesis of Alcohols; Reduction of Ketones and Aldehydes. Retrieved from [Link]

• EduBirdie. (n.d.). Preparation of 4-methylcyclohexene From Dehydration of 4-methylcyclohexanol. Retrieved from [Link]

• Scribd. (n.d.). Preparation of 4-Methylcyclohexene: Background. Retrieved from [Link]

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• 13. pdf.benchchem.com [pdf.benchchem.com]

Overcoming low reactivity of the hydroxyl group in 4,4-Dimethoxycyclohexanol

Welcome to the technical support center for 4,4-dimethoxycyclohexanol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the reactivity of the secondary hydroxyl group in this versatile building block. Here, we provide in-depth troubleshooting guides, frequently asked questions, and validated protocols to help you overcome common synthetic hurdles.

Introduction: The Challenge of a Hindered Secondary Alcohol

The secondary hydroxyl group in 4,4-dimethoxycyclohexanol presents a common but surmountable challenge in organic synthesis. Its reduced reactivity compared to primary alcohols stems from increased steric hindrance around the reaction center. The axial hydrogens on the cyclohexane ring can impede the approach of bulky reagents, slowing down reaction rates and often leading to incomplete conversions. This guide provides strategies to effectively activate this hydroxyl group, enabling a wide range of chemical transformations.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing explanations and actionable solutions.

Question 1: My esterification reaction is giving low yields and requires long reaction times. How can I improve this?

Answer: Standard Fischer esterification, which involves heating a carboxylic acid and an alcohol with a strong acid catalyst, is often inefficient for secondary alcohols due to the reversible nature of the reaction and the moderate reactivity of the hydroxyl group.[1][2] To achieve high yields, you must shift the equilibrium or, preferably, use a more potent activation method.

Root Cause Analysis:

• Reversible Reaction: The presence of water, a byproduct, can hydrolyze the ester back to the starting materials.

• Poor Nucleophilicity: The secondary alcohol is a weaker nucleophile than a primary alcohol.

• Steric Hindrance: The cyclohexyl ring can sterically hinder the approach to the hydroxyl group.

Recommended Solutions:

• Steglich Esterification: This is an exceptionally mild and effective method for coupling alcohols, including sterically hindered ones, with carboxylic acids.[3] The reaction uses a carbodiimide, such as dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC), to activate the carboxylic acid, and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), to facilitate the ester formation.[4][5]

• Mitsunobu Reaction: This powerful reaction activates the alcohol itself, making it an excellent leaving group.[6] It is particularly effective for secondary alcohols and proceeds with a clean inversion of stereochemistry, which is critical if the chirality of the alcohol center is important.[6][7] The reaction involves triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6] For sterically hindered alcohols, using 4-nitrobenzoic acid as the nucleophile can significantly improve yields.[8][9]

Comparison of Recommended Esterification Methods

Method	Activating Agent	Key Advantages	Considerations
Steglich Esterification	DCC/EDC + DMAP	Mild conditions; high yields; suitable for acid-sensitive substrates.[3][4]	Carbodiimide byproducts (DCU/EDU) must be removed.
Mitsunobu Reaction	PPh₃ + DEAD/DIAD	Inversion of stereochemistry; effective for hindered alcohols; very mild.[6][8]	Requires acidic pronucleophile (pKa < 13); byproducts (phosphine oxide, hydrazine) require careful purification.

Question 2: I am struggling to convert the hydroxyl group into a good leaving group for a subsequent Sₙ2 reaction. What is the most reliable method?

Answer: The hydroxyl group (-OH) is a notoriously poor leaving group because its conjugate acid, the hydroxide ion (HO⁻), is a strong base.[10] Attempting to use strong acids like HBr to protonate the alcohol can lead to side reactions, including elimination and potential carbocation rearrangements. The most reliable strategy is to convert the alcohol into a sulfonate ester.

Recommended Solution: Tosylation or Mesylation

Converting the alcohol to a tosylate (-OTs) or mesylate (-OMs) transforms the hydroxyl into an excellent leaving group. This is achieved by reacting the alcohol with p-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as pyridine or triethylamine (TEA).[10][11]

Why this works:

• Excellent Leaving Group: The resulting tosylate/mesylate anion is highly stabilized by resonance, making it a very weak base and thus an excellent leaving group, far superior to halides in many cases.

• Stereochemistry is Retained: The C-O bond of the alcohol is not broken during the formation of the sulfonate ester, so the reaction proceeds with retention of configuration at the stereocenter.[10]

• Mild Conditions: The reaction is typically run at or below room temperature, avoiding harsh conditions that could degrade sensitive substrates.

Troubleshooting Tip: If the tosylation is sluggish, the addition of a catalytic amount of DMAP can accelerate the reaction. Alternatively, using the more reactive p-toluenesulfonic anhydride with a catalyst like ytterbium(III) triflate can be effective under neutral and mild conditions.[12]

Question 3: My attempts to oxidize 4,4-dimethoxycyclohexanol to 4,4-dimethoxycyclohexanone are incomplete or result in side products. Which oxidation protocol do you recommend?

Answer: The oxidation of secondary alcohols to ketones is a fundamental transformation.[13] If you are experiencing issues, it is likely due to the choice of oxidant or reaction conditions. While strong, chromium-based oxidants like Jones reagent (H₂CrO₄) are effective, they are harsh and generate hazardous waste.[14] Milder, more selective modern methods are generally preferred.

Recommended Solutions:

• Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride (TFAA), followed by quenching with a hindered base like triethylamine. It is highly reliable for converting secondary alcohols to ketones under very mild, low-temperature conditions (-78 °C), which preserves sensitive functional groups.

• Dess-Martin Periodinane (DMP) Oxidation: DMP is a hypervalent iodine reagent that provides a fast, clean, and high-yielding oxidation of secondary alcohols to ketones at room temperature. It is known for its broad functional group tolerance and operational simplicity.

• Pyridinium Chlorochromate (PCC): PCC is a milder alternative to Jones reagent and effectively oxidizes secondary alcohols to ketones without the risk of over-oxidation.[14][15]

Workflow for Activating the Hydroxyl Group

Sources

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• 3. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile [jove.com]
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• 5. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
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• 11. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 13. CAS 5715-23-1: 3,4-Dimethylcyclohexanol | CymitQuimica [cymitquimica.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. studymind.co.uk [studymind.co.uk]

Methods for removing impurities from 4,4-Dimethoxycyclohexanol samples

Disclaimer: Specific experimental data for the purification of 4,4-dimethoxycyclohexanol is not widely available in published literature. The following guide is constructed based on established principles of organic chemistry and proven methodologies for the purification of analogous polar compounds, such as other alkoxy-substituted cyclohexanols and related derivatives. Researchers should treat these recommendations as a starting point and optimize the procedures for their specific sample.

Introduction

Welcome to the technical support guide for the purification of 4,4-dimethoxycyclohexanol. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound and require methods to remove impurities. This guide provides practical, in-depth answers to common purification challenges, structured as a series of frequently asked questions (FAQs) and a troubleshooting section. Our goal is to provide you with the expertise and logical framework needed to achieve high-purity 4,4-dimethoxycyclohexanol in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a sample of 4,4-dimethoxycyclohexanol?

A1: The impurity profile of your 4,4-dimethoxycyclohexanol sample is largely dependent on its synthetic route. A common pathway to cyclohexanol derivatives is the reduction of the corresponding cyclohexanone.[1] Therefore, a likely synthesis of 4,4-dimethoxycyclohexanol would be the reduction of 4,4-dimethoxycyclohexanone.

Based on this and other potential synthetic pathways, common impurities may include:

• Unreacted Starting Material: Residual 4,4-dimethoxycyclohexanone.

• Reagents and Catalysts: Trace amounts of reducing agents (e.g., sodium borohydride byproducts) or hydrogenation catalysts (e.g., palladium on carbon).

• Solvent Residues: Traces of reaction or extraction solvents (e.g., methanol, ethanol, ethyl acetate).[2]

• Byproducts of Side Reactions: Depending on the reaction conditions, side reactions such as elimination (dehydration) to form methoxy-cyclohexene derivatives could occur, especially in the presence of acid.

• Isomeric Impurities: If the synthesis involves multiple steps, isomeric impurities from precursor materials could carry through.[]

Q2: Which primary purification techniques are most effective for 4,4-dimethoxycyclohexanol?

A2: For a polar, solid organic compound like 4,4-dimethoxycyclohexanol, the three most effective purification techniques are recrystallization, column chromatography, and vacuum distillation. The choice depends on the nature and quantity of the impurities, as well as the scale of the purification.

• Recrystallization: Ideal for removing small amounts of impurities from a solid sample. It is a cost-effective and scalable method.[4]

• Column Chromatography: Excellent for separating compounds with different polarities, making it highly effective for removing impurities that are significantly more or less polar than the target compound.[5]

• Vacuum Distillation: Suitable for thermally stable, high-boiling point liquids or low-melting-point solids. It is particularly useful for removing non-volatile impurities.[6]

Q3: How do I select an appropriate solvent for recrystallization?

A3: A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[4] For a polar molecule like 4,4-dimethoxycyclohexanol, which contains a hydroxyl group and two ether linkages, a range of solvents should be tested.

Solvent Selection Workflow:

Caption: Workflow for selecting a recrystallization solvent.

Recommended Solvents to Screen: A good starting point would be moderately polar solvents or solvent pairs.

Solvent/Solvent System	Rationale
Isopropanol or Ethanol	The hydroxyl group suggests solubility in alcohols.[7]
Ethyl Acetate / Hexane	A common solvent pair for compounds of intermediate polarity.[7]
Acetone / Hexane	Another effective solvent pair for inducing crystallization.[7]
Toluene	May be effective if the compound is less polar than anticipated.
Water	Potentially useful as an anti-solvent in a solvent pair with a miscible organic solvent like ethanol, given the compound's polarity.

Troubleshooting Guide

Recrystallization Issues

Problem	Potential Cause	Solution
No crystals form upon cooling.	The solution is not saturated; too much solvent was used.	Boil off some of the solvent to concentrate the solution and then allow it to cool again.[8]
The rate of cooling is too slow, or the compound is very soluble even at low temperatures.	Try cooling the solution in an ice bath. If that fails, scratch the inside of the flask with a glass rod at the liquid-air interface to provide a surface for nucleation.[8]
Add a "seed" crystal from a previous pure batch, if available.
The compound "oils out" instead of forming crystals.	The boiling point of the solvent is higher than the melting point of the solute.	Use a lower-boiling point solvent.
The solution is supersaturated, or cooling is too rapid.	Reheat the solution to redissolve the oil. Allow it to cool more slowly. You may need to add a small amount of additional solvent.
High concentration of impurities depressing the melting point.	Purify the sample first by another method, such as column chromatography, to remove the bulk of the impurities.
Low recovery of the purified compound.	Too much solvent was used, leaving a significant amount of product in the mother liquor.	Use the minimum amount of hot solvent necessary to dissolve the crude product.[9]
The crystals were washed with solvent that was not ice-cold.	Always wash the filtered crystals with a minimal amount of ice-cold solvent to avoid redissolving the product.[9]
Premature crystallization during hot filtration.	Use a pre-heated funnel and filter flask. Keep the solution at or near its boiling point during filtration. Add a small excess of hot solvent before filtering.

Column Chromatography Issues

Problem	Potential Cause	Solution
Poor separation of the target compound from an impurity.	The solvent system (mobile phase) has the wrong polarity.	Perform Thin Layer Chromatography (TLC) analysis first to determine an optimal solvent system. Aim for an Rf value of ~0.3 for the target compound.
For polar compounds like alcohols, a common mobile phase is a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether).[10]
The compound does not move from the origin (Rf = 0).	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in your mobile phase. For very polar compounds, a small percentage of methanol in dichloromethane can be effective.[10]
All compounds run with the solvent front (Rf = 1).	The mobile phase is too polar.	Increase the proportion of the non-polar solvent in your mobile phase.
Streaking or tailing of spots on TLC or bands on the column.	The sample is overloaded on the column.	Use a larger column or apply less sample.
The compound is interacting too strongly with the stationary phase (e.g., acidic or basic compounds on silica gel).	Add a small amount of a modifier to the mobile phase (e.g., 0.5% acetic acid for acidic compounds or 0.5% triethylamine for basic compounds).
Cracks or channels in the silica gel bed.	Improper packing of the column.	Ensure the silica gel is packed as a uniform slurry and is never allowed to run dry.[5]

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: Place the impure 4,4-dimethoxycyclohexanol in an Erlenmeyer flask. Add a minimal amount of the selected recrystallization solvent. Heat the mixture on a hot plate with stirring until the solvent boils. Continue to add small portions of the hot solvent until the solid has just completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice-water bath for 15-30 minutes.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing soluble impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: General Column Chromatography Procedure

• Select Solvent System: Using TLC, determine a solvent system that provides good separation and gives the target compound an Rf value of approximately 0.3.

• Pack the Column: Prepare a slurry of silica gel in the non-polar component of your mobile phase. Carefully pour the slurry into the column and allow it to settle, draining excess solvent until the solvent level is just above the silica bed. Ensure a flat, uniform surface.

• Load the Sample: Dissolve the crude 4,4-dimethoxycyclohexanol in a minimum amount of the mobile phase or a suitable volatile solvent. Carefully apply the sample to the top of the silica gel bed.

• Elution: Add the mobile phase to the column and apply gentle pressure (if performing flash chromatography). Begin collecting fractions.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4,4-dimethoxycyclohexanol.

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Reference Data & Comparative Studies

Introduction: The Critical Role of Purity in 4,4-Dimethoxycyclohexanol Applications

An authoritative guide to the comparative analysis of purity determination methods for 4,4-Dimethoxycyclohexanol, tailored for researchers, scientists, and professionals in drug development.

4,4-Dimethoxycyclohexanol is a specialized chemical intermediate whose utility in pharmaceutical synthesis and materials science is intrinsically linked to its purity. The presence of impurities, even in trace amounts, can significantly alter reaction kinetics, introduce unwanted by-products, and compromise the safety and efficacy of the final active pharmaceutical ingredient (API). Therefore, the rigorous, validated determination of its purity is not merely a quality control step but a foundational requirement for its application in any research or development setting.

This guide provides a comparative analysis of the primary analytical techniques used to assess the purity of 4,4-Dimethoxycyclohexanol. We will delve into the operational principles, experimental protocols, and data interpretation for Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. The discussion is framed from the perspective of a senior application scientist, emphasizing the rationale behind method selection and the establishment of self-validating, trustworthy analytical systems.

Gas Chromatography (GC): The Workhorse for Volatile Compounds

Gas chromatography is a premier technique for the analysis of volatile and thermally stable compounds like 4,4-Dimethoxycyclohexanol. The method separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (an inert carrier gas).

Principle of Separation

In GC, the sample is vaporized and swept through a coated capillary column by a carrier gas (e.g., helium or nitrogen). Separation occurs based on the compound's boiling point and its affinity for the stationary phase. Less volatile compounds or those with stronger interactions with the stationary phase will travel through the column more slowly, resulting in a longer retention time. A Flame Ionization Detector (FID) is commonly used for quantitative analysis of organic molecules, as it provides high sensitivity and a wide linear range.

Experimental Protocol: GC-FID for Purity Assay

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 4,4-Dimethoxycyclohexanol sample.

• Dissolve the sample in 10 mL of a suitable solvent, such as dichloromethane or methanol, to create a 1 mg/mL solution.

• Vortex the solution until the sample is fully dissolved.

• Filter the solution through a 0.45 µm syringe filter into a 2 mL autosampler vial.

2. Instrumentation and Conditions:

Parameter	Recommended Setting	Rationale
Gas Chromatograph	Agilent 8890 GC System or equivalent	A modern GC system provides excellent temperature control and electronic pneumatic control for reproducible retention times.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column is a robust general-purpose column for separating a wide range of organic analytes.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Helium provides good separation efficiency. Constant flow mode ensures stable retention times across temperature gradients.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without causing thermal degradation.
Injection Volume	1 µL	A standard volume to avoid column overloading while ensuring a sufficient signal.
Split Ratio	50:1	A split injection prevents column overloading and ensures sharp peaks for a relatively concentrated sample.
Oven Program	Initial: 70 °C (hold 2 min), Ramp: 10 °C/min to 280 °C, Hold: 5 min	The temperature program is designed to separate potential volatile impurities from the main analyte peak effectively.
Detector	Flame Ionization Detector (FID) at 300 °C	FID offers high sensitivity to hydrocarbons and a wide linear dynamic range, making it ideal for purity analysis.

3. Data Analysis:

• The purity is typically determined by area percent calculation.

• Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• This method assumes that all compounds have a similar response factor in the FID, which is a reasonable starting point for purity assays of organic isomers and related impurities. For higher accuracy, relative response factors should be determined using certified standards.

Workflow Diagram: GC Purity Analysis

Caption: Workflow for GC-FID Purity Determination.

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Impurities

HPLC is a powerful separation technique that is particularly useful for compounds that are not sufficiently volatile or are thermally unstable for GC analysis. It separates components based on their interactions with a packed column (stationary phase) as they are carried through by a liquid mobile phase.

Principle of Separation

For a moderately polar compound like 4,4-Dimethoxycyclohexanol, a reversed-phase HPLC (RP-HPLC) method is most appropriate. In RP-HPLC, the stationary phase is non-polar (e.g., C18-silica), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). More polar compounds will have less affinity for the stationary phase and will elute earlier, while less polar compounds will be retained longer. Detection is commonly performed using an Ultraviolet (UV) detector, although this analyte lacks a strong chromophore, making Refractive Index (RI) or Evaporative Light Scattering (ELSD) detection more suitable.

Experimental Protocol: HPLC-RI for Purity Assay

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 4,4-Dimethoxycyclohexanol sample.

• Dissolve the sample in 10 mL of the mobile phase (e.g., 50:50 Acetonitrile:Water) to create a 1 mg/mL solution.

• Vortex until fully dissolved.

• Filter through a 0.45 µm syringe filter into a 2 mL HPLC vial.

2. Instrumentation and Conditions:

Parameter	Recommended Setting	Rationale
HPLC System	Waters Alliance e2695 with 2414 Refractive Index Detector or equivalent	A standard, reliable HPLC system. The RI detector is a universal detector suitable for analytes with no UV chromophore.
Column	C18 Column (e.g., Waters SunFire C18, 4.6 x 150 mm, 5 µm)	A C18 column is the workhorse of reversed-phase chromatography, providing excellent retention and separation for a wide range of moderately polar to non-polar compounds.
Mobile Phase	Isocratic: 50:50 (v/v) Acetonitrile and Water	An isocratic mobile phase is simpler and more robust for a purity method where baseline stability is critical for the RI detector. The ratio can be optimized to achieve a suitable retention time (k' between 2 and 10).
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and improves peak shape.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detector	Refractive Index (RI) Detector, maintained at 35 °C	The RI detector is highly sensitive to temperature fluctuations; its own thermostat should be set slightly above the column temperature to ensure a stable baseline. It responds to nearly all solutes but is sensitive to mobile phase changes (gradient incompatibility).

3. Data Analysis:

• Similar to GC, purity is calculated using the area percent method.

• Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• The universal response of the RI detector makes the area percent calculation more reliable than with UV detection for unknown impurities without chromophores.

Workflow Diagram: HPLC Purity Analysis

Caption: Workflow for HPLC-RI Purity Determination.

Nuclear Magnetic Resonance (qNMR): An Absolute Method

Quantitative NMR (qNMR) stands apart from chromatographic techniques as it can be an absolute method, not merely a relative one. It allows for the determination of purity without the need for a reference standard of the analyte itself.

Principle of Quantification

The area of a signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. In qNMR, a certified internal standard of known purity and concentration is added to the sample. By comparing the integral of a specific resonance from the analyte to the integral of a known resonance from the internal standard, the absolute quantity of the analyte can be determined.

Experimental Protocol: ¹H qNMR for Purity Assay

1. Sample Preparation:

• Accurately weigh ~15 mg of the 4,4-Dimethoxycyclohexanol sample into a vial.

• Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into the same vial. The standard must have peaks that do not overlap with the analyte peaks.

• Add a precise volume (e.g., 0.75 mL) of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Ensure complete dissolution, then transfer the solution to an NMR tube.

2. NMR Data Acquisition:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• Acquire a quantitative ¹H NMR spectrum with a long relaxation delay (D1) of at least 5 times the longest T1 of any peak of interest (typically D1 > 30s). This ensures complete relaxation of all protons and accurate integration.

• Use a 90° pulse angle.

• Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (>250:1) for the peaks being integrated.

3. Data Analysis:

• Process the spectrum with careful phasing and baseline correction.

• Integrate a well-resolved peak from 4,4-Dimethoxycyclohexanol (e.g., the methoxy protons) and a peak from the internal standard.

• The purity is calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I : Integral value

  • N : Number of protons for the integrated signal

  • M : Molar mass

  • m : Mass

  • P : Purity of the standard

Comparative Summary of Analytical Methods

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-RI)	Quantitative NMR (qNMR)
Principle	Relative separation based on volatility and polarity	Relative separation based on polarity	Absolute quantification based on nuclear properties
Primary Use Case	Routine QC, analysis of volatile impurities	Analysis of non-volatile or thermally labile impurities	Purity certification, reference standard qualification
Sensitivity	High (ng to pg range)	Moderate (µg to ng range)	Low (mg range)
Selectivity	High, especially with high-resolution capillary columns	High, tunable with mobile phase and column chemistry	Very high, based on unique chemical environments
Quantitation	Relative (Area %), requires response factors for accuracy	Relative (Area %), more reliable for universal detectors	Absolute, does not require analyte-specific standard
Speed	Fast (15-30 min per sample)	Moderate (20-40 min per sample)	Slow (requires long relaxation delays)
Instrumentation Cost	Moderate	Moderate to High	Very High
Required Expertise	Moderate	Moderate	High

Method Selection Logic

The choice of analytical method depends heavily on the specific objective.

A Senior Application Scientist's Guide to Benchmarking the Performance of Novel 4,4-Dimethoxycyclohexanol-Based Polymers for Drug Delivery

For researchers, scientists, and drug development professionals, the quest for novel polymeric excipients is driven by the need for enhanced drug delivery systems that offer greater efficacy, improved biocompatibility, and controlled release kinetics. This guide introduces a potential new class of biodegradable polymers derived from 4,4-Dimethoxycyclohexanol and provides a comprehensive framework for benchmarking their performance against established alternatives like Poly(lactic-co-glycolic acid) (PLGA) and Polycaprolactone (PCL).

The rationale for exploring polymers based on 4,4-dihydroxycyclohexane (the hydrolyzed active form of the monomer) lies in the unique stereochemistry and potential for tailored degradation profiles offered by the cyclohexyl ring. This rigid structure, in contrast to the linear aliphatic nature of PLGA and PCL, could impart favorable mechanical properties and distinct drug-polymer interactions, potentially leading to improved stability and more predictable release profiles.

Proposed Synthesis of Poly(4,4-dihydroxycyclohexyl succinate)

A plausible synthetic route for a polyester based on 4,4-dihydroxycyclohexane involves a polycondensation reaction with a dicarboxylic acid, such as succinic acid. This reaction would yield a biodegradable polyester with ester linkages susceptible to hydrolysis.

Caption: Proposed synthesis of Poly(4,4-dihydroxycyclohexyl succinate).

Comparative Performance Benchmarking: A Methodical Approach

To objectively evaluate the potential of this novel polymer, a series of head-to-head comparisons with well-characterized, FDA-approved polymers like PLGA and PCL is essential. The following sections detail the key performance indicators and the experimental protocols to measure them.

Drug Loading Capacity and Encapsulation Efficiency

The ability of a polymer to effectively encapsulate a therapeutic agent is a critical first-pass indicator of its utility.

Experimental Protocol: Solvent Evaporation Method for Nanoparticle Formulation

• Polymer & Drug Dissolution: Dissolve a known mass of the polymer (e.g., 100 mg of Poly(4,4-dihydroxycyclohexyl succinate), PLGA, or PCL) and the model drug (e.g., 10 mg of paclitaxel) in a suitable organic solvent (e.g., 5 mL of dichloromethane).

• Emulsification: Add the organic phase to an aqueous solution containing a surfactant (e.g., 20 mL of 1% w/v polyvinyl alcohol) and sonicate on an ice bath to form an oil-in-water emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for 4 hours to allow for the complete evaporation of the organic solvent, leading to the formation of drug-loaded nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension, discard the supernatant, and wash the pellet with deionized water three times to remove excess surfactant and un-encapsulated drug.

• Quantification:

  • To determine Drug Loading Capacity (DLC) , dissolve a known mass of lyophilized nanoparticles in a suitable solvent and quantify the drug content using High-Performance Liquid Chromatography (HPLC).

    • DLC (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

  • To determine Encapsulation Efficiency (EE) , analyze the drug content in the supernatant collected in step 4.

    • EE (%) = ((Total mass of drug - Mass of drug in supernatant) / Total mass of drug) x 100.[1]

Data Presentation: Comparative Drug Loading and Encapsulation Efficiency

Polymer	Drug Loading Capacity (%)	Encapsulation Efficiency (%)
Poly(4,4-dihydroxycyclohexyl succinate)	Hypothetical Data	Hypothetical Data
PLGA (50:50)	~5-10	~70-90
PCL	~2-8	~60-85

In Vitro Drug Release Kinetics

Understanding the rate and mechanism of drug release is paramount for predicting in vivo performance and designing effective dosing regimens.

Experimental Protocol: In Vitro Drug Release Study

• Sample Preparation: Suspend a known amount of drug-loaded nanoparticles (e.g., 10 mg) in a release medium (e.g., 10 mL of phosphate-buffered saline, pH 7.4, with 0.1% Tween 80 to maintain sink conditions).

• Incubation: Place the suspension in a shaking incubator at 37°C.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 24, 48, 72 hours, and so on for several days), withdraw a small aliquot of the release medium (e.g., 1 mL) and replace it with fresh medium to maintain a constant volume.

• Analysis: Centrifuge the collected samples to pellet any nanoparticles and analyze the supernatant for drug concentration using HPLC.

• Data Modeling: Plot the cumulative percentage of drug released versus time. Fit the release data to various kinetic models (e.g., Zero-order, First-order, Higuchi, and Korsmeyer-Peppas) to elucidate the release mechanism.[2][3][4]

Caption: Workflow for in vitro drug release kinetics study.

Data Presentation: Comparative Drug Release Profiles

Polymer	Initial Burst Release (%) (First 24h)	Time to 80% Release (Days)	Predominant Release Mechanism
Poly(4,4-dihydroxycyclohexyl succinate)	Hypothetical Data	Hypothetical Data	Hypothetical Data
PLGA (50:50)	15-30	14-21	Bulk erosion and diffusion
PCL	5-15	> 30	Diffusion and surface erosion

Biocompatibility Assessment

Ensuring that the polymer and its degradation products are non-toxic is a non-negotiable aspect of developing a drug delivery system.[5][6]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Seed a suitable cell line (e.g., NIH 3T3 fibroblasts or the cell line relevant to the therapeutic target) in a 96-well plate and allow them to adhere overnight.

• Treatment: Prepare extracts of the polymers by incubating them in cell culture medium for 24 hours. Expose the cells to various concentrations of these polymer extracts. Include a positive control (e.g., doxorubicin) and a negative control (fresh medium).

• Incubation: Incubate the cells with the polymer extracts for 24, 48, and 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the negative control.

Data Presentation: Comparative In Vitro Cytotoxicity

Polymer	Cell Viability (%) at Highest Concentration (e.g., 1 mg/mL) after 72h
Poly(4,4-dihydroxycyclohexyl succinate)	Hypothetical Data
PLGA (50:50)	> 90%
PCL	> 95%

Stability Studies

The stability of the polymer formulation, both on the shelf and under physiological conditions, is crucial for its clinical translation.[7][8]

Experimental Protocol: Accelerated Stability Study

• Sample Storage: Store lyophilized drug-loaded nanoparticles of each polymer at accelerated conditions (e.g., 40°C and 75% relative humidity) and at refrigerated conditions (4°C) for a period of 1, 3, and 6 months.

• Analysis at Time Points: At each time point, analyze the samples for:

  • Appearance: Visual inspection for any changes in color or texture.

  • Drug Content and Purity: Use HPLC to quantify the amount of drug remaining and to detect any degradation products.

  • Particle Size and Polydispersity Index (PDI): Use Dynamic Light Scattering (DLS) to assess any changes in particle size distribution.

  • Molecular Weight of Polymer: Use Gel Permeation Chromatography (GPC) to monitor for any significant degradation of the polymer.

Data Presentation: Comparative Stability After 6 Months at 40°C/75% RH

Polymer	Drug Content Remaining (%)	Change in Particle Size (%)	Change in Molecular Weight (%)
Poly(4,4-dihydroxycyclohexyl succinate)	Hypothetical Data	Hypothetical Data	Hypothetical Data
PLGA (50:50)	~85-95	< 15	~20-30
PCL	> 95	< 10	< 5

Conclusion

This guide provides a robust framework for the systematic evaluation of novel polymers, such as those derived from 4,4-Dimethoxycyclohexanol, for drug delivery applications. By employing these standardized benchmarking protocols, researchers can generate objective and comparative data that will be instrumental in identifying promising new candidates for the next generation of advanced drug delivery systems. The unique structural attributes of a cyclohexanol-based polymer may offer advantages in terms of stability and controlled release, warranting further investigation and development.

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